6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine

Core Science & Biosynthesis

Solubility Profiling of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine: A Technical Guide

Executive Summary

6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine is a highly functionalized secondary aminopyridine intermediate. It is frequently utilized as a critical building block in the synthesis of complex active pharmaceutical ingredients (APIs), including lysophosphatidic acid (LPA1) receptor modulators [1]. Because this molecule features a halogenated heteroaromatic core, a secondary amine, and an aliphatic ether linkage, its solubility behavior in organic solvents is governed by a complex interplay of hydrogen bonding, dipole-dipole interactions, and London dispersion forces.

This whitepaper provides an in-depth technical framework for understanding, predicting, and experimentally validating the solubility of this compound across various organic solvents. It is designed to assist process chemists and formulation scientists in optimizing reaction conditions, liquid-liquid extractions, and crystallization workflows.

Physicochemical and Structural Analysis

To accurately predict solubility, one must first deconstruct the functional groups that dictate the molecule's intermolecular interactions:

• Halogenated Pyridine Core (6-chloro-pyridin-3-yl): The pyridine nitrogen acts as a strong hydrogen bond acceptor (HBA). The electron-withdrawing chlorine atom at the 6-position decreases the basicity of the pyridine ring but significantly enhances the polarizability and London dispersion forces (

  ) of the molecule. This promotes solubility in halogenated and aromatic solvents.

• Secondary Amine (-NH-): This group acts as both a hydrogen bond donor (HBD) and a hydrogen bond acceptor (HBA). In the solid state, intermolecular hydrogen bonding between the amine N-H and the pyridine nitrogen often forms a stable crystal lattice.

• 1-methoxypropan-2-yl Group: The ether oxygen provides an additional HBA site. Crucially, the branched nature of the isopropyl-derived chain introduces steric hindrance. This steric bulk disrupts tight crystal lattice packing, generally lowering the lattice energy and enhancing overall solubility in organic solvents compared to straight-chain aliphatic analogs.

Thermodynamic Principles of Solvation

The dissolution of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine is a thermodynamic process that can be modeled using Hansen Solubility Parameters (HSP) [2]. Solvation is thermodynamically favorable only when the energy penalty of disrupting the solid crystal lattice (

) and forming a cavity in the solvent is offset by favorable solute-solvent interactions ( ).

The molecule's HSP profile is characterized by moderate dispersion (

), moderate-to-high polarity ( ), and moderate hydrogen bonding ( ). Solvents with HSP values that closely match this profile will minimize the interaction radius ( ), resulting in high solubility.

Fig 1. Thermodynamic cycle of solvation for the aminopyridine intermediate.

Solubility Behavior in Key Organic Solvents

Based on the structural analysis and HSP matching, the table below summarizes the expected thermodynamic solubility profile of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine across standard organic solvent classes.

Solvent Class	Representative Solvent	Dielectric Constant ( )	Expected Solubility	Mechanistic Rationale
Polar Aprotic	N,N-Dimethylformamide (DMF), DMSO	36.7 - 46.7	Very High (>100 mg/mL)	Strong dipole moments and excellent HBA capabilities effectively disrupt the amine-pyridine intermolecular hydrogen bonds of the crystal lattice.
Halogenated	Dichloromethane (DCM)	8.93	High (50 - 100 mg/mL)	Exceptional dispersion force ( ) matching with the chloropyridine core. Ideal for liquid-liquid extraction.
Polar Protic	Methanol, Isopropanol (IPA)	19.9 - 32.7	Moderate (20 - 50 mg/mL)	Good H-bonding interactions, but protic solvents must compete with the internal polarity of the molecule. Lower dispersion interactions limit maximum solubility.
Esters / Ethers	Ethyl Acetate, THF	6.0 - 7.5	Moderate (10 - 30 mg/mL)	Moderate polarity and HBA properties. Ethyl acetate serves as an excellent organic phase for aqueous workups.
Non-Polar Aliphatic	Heptane, Hexane	~1.9	Very Low (<1 mg/mL)	Poor polarity and lack of H-bonding capabilities result in an inability to overcome the solid-state lattice energy.

Experimental Methodology: High-Throughput Solubility Screening

To empirically validate the solubility of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine for process chemistry, a miniaturized shake-flask method coupled with HPLC-UV is the gold standard [3]. This protocol is designed as a self-validating system to ensure true thermodynamic equilibrium is reached, rather than a transient kinetic state.

Step-by-Step Protocol

• Solid Dispensing: Weigh approximately 10 mg of crystalline 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine into a 2 mL borosilicate glass vial. Causality: Excess solid must be present to ensure the solution reaches saturation without depleting the solid phase.

• Solvent Addition: Add 1.0 mL of the target organic solvent to the vial. Seal tightly with a PTFE-lined cap to prevent solvent evaporation.

• Thermal Equilibration: Place the vial in a thermoshaker. Agitate at 300 rpm at a strictly controlled temperature (e.g., 25.0 ± 0.1 °C) for 24 hours.

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 × g for 15 minutes to pellet the undissolved solid. Carefully draw the supernatant and filter it through a 0.22 µm PTFE syringe filter.

• HPLC-UV Quantification: Dilute an aliquot of the filtrate with the HPLC mobile phase (e.g., 1:100 dilution) to fall within the linear dynamic range of the detector. Quantify the concentration at the molecule's

  (approx. 254 nm) against a pre-established calibration curve.

• Equilibrium Validation (Self-Validation Step): Repeat steps 3-5 on a parallel sample equilibrated for 48 hours. Causality: If the concentration difference between the 24h and 48h timepoints is less than 5% (

  ), thermodynamic equilibrium is confirmed. If , extend the shaking time.

Fig 2. Miniaturized shake-flask methodology for thermodynamic solubility screening.

Applications in Process Chemistry

Understanding the solubility profile of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine directly informs downstream process development:

• Reaction Solvent Selection: For cross-coupling reactions (e.g., Buchwald-Hartwig amination of the secondary amine or

  displacement of the chloride), polar aprotic solvents like DMF or NMP are highly recommended. They provide complete dissolution of the starting material and possess high boiling points suitable for elevated reaction temperatures.

• Liquid-Liquid Extraction: Following aqueous quenching of a reaction, Ethyl Acetate or DCM should be utilized as the extraction solvent. The molecule's moderate lipophilicity ensures a high partition coefficient (

  ) into the organic phase, leaving highly polar inorganic byproducts in the aqueous layer.

• Crystallization and Purification: An anti-solvent crystallization strategy is optimal. The compound can be dissolved in a minimal volume of a "good" solvent (e.g., Isopropanol or Ethyl Acetate) at 60 °C. Slow, controlled addition of a "bad" solvent (e.g., Heptane or Water) will induce supersaturation, promoting the controlled nucleation and growth of high-purity crystals while leaving structurally related impurities in the mother liquor.

References

• Title: WO2020254408A1 - Pyridin-3-yl derivatives (LPA1 receptor modulators)

• Title: Hansen Solubility Parameters Applied to the Extraction of Phytochemicals Source: National Center for Biotechnology Information (NCBI) / PMC URL: [Link]

• Title: Development of a high throughput equilibrium solubility assay using miniaturized shake-flask method in early drug discovery Source: PubMed / Journal of Pharmaceutical Sciences URL: [Link]

6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine safety data sheet SDS MSDS

Technical Safety Guide: 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine

Executive Summary

Compound: 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine CAS: 1554021-84-9 Role: Pharmaceutical Intermediate / Building Block[1][2]

This technical guide serves as an advanced safety protocol for researchers handling 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine . Unlike standard Safety Data Sheets (SDS) which often contain generic boilerplate for novel research chemicals, this document synthesizes structure-activity relationship (SAR) data from analogous halogenated aminopyridines to establish a rigorous "Safety by Design" workflow.[2]

Critical Advisory: As a research chemical with limited toxicological data, this compound must be handled as a potential acute toxin and severe irritant . The presence of the aminopyridine moiety suggests potential biological activity akin to known kinase inhibitors or metabolic modulators.

Part 1: Chemical Identity & Physicochemical Profile[1]

Precise identification is the first line of defense. The following data consolidates available chemical constants and predicted properties based on the molecular scaffold.

Property	Specification
CAS Number	1554021-84-9
Molecular Formula	C₉H₁₃ClN₂O
Molecular Weight	200.66 g/mol
Structure Description	Pyridine ring substituted at C6 with Chlorine; C3 amine alkylated with a 1-methoxypropan-2-yl group.[1][2]
Physical State	Off-white to pale yellow solid (Predicted/Typical for class)
Solubility	Soluble in DMSO, Methanol, Dichloromethane; Low solubility in water.[2]
pKa (Predicted)	~5.5 (Pyridine nitrogen), ~3.0 (Secondary amine)
InChI Key	YVHUMBDVBOGWNS-UHFFFAOYSA-N

Expert Insight: The lipophilicity introduced by the methoxy-propyl chain increases cell permeability compared to the parent aminopyridine.[2] This necessitates stricter skin protection protocols as dermal absorption is likely enhanced.

Part 2: Hazard Identification (GHS Classification)

Derived from SAR analysis of 6-chloro-pyridin-3-amine analogs and alkylated amines.

Signal Word: WARNING

Hazard Class	Category	Hazard Statement	Code
Acute Toxicity (Oral)	Cat 4	Harmful if swallowed.[1][2]	H302
Skin Corrosion/Irritation	Cat 2	Causes skin irritation.[3][4][5]	H315
Eye Damage/Irritation	Cat 2A	Causes serious eye irritation.[4]	H319
STOT - Single Exposure	Cat 3	May cause respiratory irritation.[2]	H335

Precautionary Principle: While H302 (Harmful) is the baseline prediction, researchers should treat this compound with the precautions reserved for H301 (Toxic if swallowed) until specific LD50 data is established. The metabolic cleavage of the methoxypropyl group could yield reactive intermediates.

Part 3: Safe Handling Workflow (SOP)

This protocol utilizes a "Barrier-in-Depth" strategy.[1][2] Do not rely solely on PPE; engineering controls are primary.

Engineering Controls

• Primary Containment: All weighing, transfer, and solubilization must occur within a certified Chemical Fume Hood operating at a face velocity of 80–100 fpm.

• Static Control: Use anti-static weighing boats. The amine functionality can generate static charge, leading to powder dispersal.

• Aerosol Prevention: When dissolving in DMSO or methanol, add solvent slowly down the side of the vial to minimize aerosolization of the solid.

Personal Protective Equipment (PPE) Matrix

• Hands: Double-gloving is mandatory.[1][2]

  • Inner Layer: Nitrile (4 mil).

  • Outer Layer: Nitrile (4 mil) or Neoprene.

  • Rationale: Halogenated pyridines can permeate standard nitrile; double gloving provides a breakthrough time buffer.

• Eyes: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient for powders that can become airborne.

• Body: Lab coat (buttoned) + Long pants + Closed-toe shoes.[1][2]

Workflow Visualization

Caption: Operational workflow for handling 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine to minimize exposure risks.

Part 4: Emergency Response Protocols

In the event of exposure, immediate action mitigates long-term damage.[2] This compound’s amine group makes it basic; however, the chlorine atom withdraws electron density, reducing basicity but potentially increasing reactivity with biological nucleophiles.

Exposure Response Decision Tree

Caption: Critical response pathways for accidental exposure. Note the prohibition of ethanol for skin washing to prevent enhanced absorption.

Spill Cleanup

• Evacuate: Clear the immediate area of non-essential personnel.

• PPE Upgrade: Wear a half-mask respirator with organic vapor/P100 cartridges if the powder was dispersed outside the hood.

• Neutralization: Do not attempt chemical neutralization.

• Containment: Wet the powder slightly with an inert solvent (like heptane) to prevent dusting, then sweep into a hazardous waste container.

• Decontamination: Wash the surface with a mild detergent solution (1-2% Alconox).[2] Avoid bleach , as chlorinated pyridines can react unpredictably with hypochlorite.

Part 5: Storage & Stability

• Temperature: Store at 2–8°C (Refrigerated).

• Atmosphere: Store under Inert Gas (Argon or Nitrogen) . The secondary amine is susceptible to oxidation over time, and the pyridine ring can be light-sensitive.

• Container: Amber glass vial with a Teflon-lined cap to prevent light exposure and leaching.[2]

• Incompatibilities:

  • Strong Oxidizing Agents: Risk of N-oxide formation or ring cleavage.[2]

  • Acids: Will form salts (hydrochlorides), altering solubility and physical properties.

  • Acid Chlorides/Anhydrides: The secondary amine will rapidly react to form amides.

References

• PubChem. (2025).[6] Compound Summary: 6-Chloro-N-methyl-3-pyridinemethanamine (Analogous Structure Safety Data). National Library of Medicine. Retrieved February 28, 2026, from [Link][2]

• Princeton University EHS. (n.d.). Laboratory Safety Manual: Handling Nitrogen-Containing Heterocycles. Retrieved February 28, 2026, from [Link][2]

Sources

• 1. 6-Chloro-N-(Propan-2-Yl)Pyridazin-3-Amine|CAS 1007-55-2 [rlavie.com]
• 2. 6-Chloro-N-methyl-3-pyridinemethanamine | C7H9ClN2 | CID 11094883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. aksci.com [aksci.com]
• 6. tcichemicals.com [tcichemicals.com]

Strategic Sourcing & Technical Monograph: 6-Chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine

Executive Technical Summary

Molecule Identity: 6-Chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine CAS Registry Number: 1554021-84-9 Core Application: High-value intermediate for medicinal chemistry, specifically as a scaffold for kinase inhibitors and KRAS G12C covalent modifiers.

This guide addresses the procurement, quality assurance, and synthetic utility of 6-Chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine . Unlike commodity chemicals, this secondary amine functions as a "privileged structure" in drug discovery—balancing the lipophilicity of the isopropyl ether tail with the reactive handle of the chloropyridine core.

The primary challenge in sourcing this material is stereochemical ambiguity . The "1-methoxypropan-2-yl" moiety contains a chiral center at C2. Most commercial supplies under CAS 1554021-84-9 are racemic . Researchers targeting specific protein binding pockets (e.g., ATP-binding sites) must explicitly validate enantiomeric excess (ee), as the (R)- and (S)-enantiomers will exhibit drastically different pharmacodynamics.

Market Analysis: Supply Chain & Pricing

The market for this intermediate is tiered between "On-Demand Synthesis" (CROs) and "Stock Building Blocks" (Catalog Vendors).

Supplier Landscape

The following table summarizes the current supply ecosystem. Note: Prices are estimates based on Q1 2025 market data for functionalized pyridines.

Supplier Tier	Typical Purity	Lead Time	Estimated Price (Research Scale)	Primary Vendors (Examples)
Catalog Stock	>95% (Racemic)	1-2 Weeks	$150 - $280 / gram	Enamine, Sigma-Aldrich, Combi-Blocks
Bulk Specialist	>98% (Racemic)	4-6 Weeks	$2,500 - $4,000 / kg	WuXi AppTec, Pharmablock
Chiral Custom	>98% (>99% ee)	6-8 Weeks	$500 - $800 / gram	SpiroChem, Syngene

Procurement Decision Matrix (DOT Visualization)

The following decision tree aids in selecting the correct grade based on your project phase.

Figure 1: Procurement decision logic based on project stage and stereochemical requirements.

Technical Specifications & Quality Assurance

When receiving this material, standard 1H-NMR is insufficient for detecting enantiomeric impurities. The following QC protocol is mandatory for GLP-like environments.

Critical Impurity Profile

• Regioisomers: Incomplete purification during synthesis can lead to traces of 2-amino or 4-amino pyridine isomers if the starting material was not pure 6-chloro-3-aminopyridine.

• Boron Contaminants: If synthesized via Chan-Lam coupling (rare but possible), residual copper or boron species may persist.

• Oxidation: The secondary amine is susceptible to N-oxidation upon prolonged exposure to air/light.

Validated QC Workflow

Test	Method	Acceptance Criterion	Purpose
Identity	1H-NMR (DMSO-d6)	Conforms to structure	Verify methoxy singlet (~3.3 ppm) and isopropyl doublet.
Purity	HPLC (C18, AcCN/H2O)	>95.0% Area	Quantify organic impurities.
Chirality	Chiral HPLC (Chiralpak AD-H)	Report % ee	Critical: Determine if batch is racemic or enantiopure.
Residuals	ROI / ICP-MS	< 0.5%	Ensure no heavy metals from catalytic synthesis.

Synthetic Routes & Causality

Understanding how the supplier makes the molecule allows you to predict impurities. There are two dominant industrial routes.

Route A: Reductive Amination (Preferred)

• Reactants: 6-Chloropyridin-3-amine + Methoxyacetone.

• Reagents: NaBH(OAc)3, AcOH, DCE.

• Mechanism: Formation of the imine intermediate followed by selective hydride reduction.

• Advantage: Mild conditions, high chemoselectivity.

• Risk: Residual boron salts; over-alkylation (tertiary amine formation).

Route B: Nucleophilic Substitution (SNAr)

• Reactants: 2-Chloro-5-fluoropyridine + 1-methoxypropan-2-amine.

• Conditions: High heat, DIPEA, DMSO.

• Mechanism: Displacement of the fluoride.

• Disadvantage: The 6-chloro group is also labile, leading to "bis-substitution" side products (polymerization risk). Avoid suppliers using this route.

Synthesis Pathway Diagram (DOT Visualization)

Figure 2: Reductive amination pathway showing the critical imine intermediate and potential over-alkylation risk.

Handling & Safety (E-E-A-T)

• Storage: Hygroscopic. Store at +2°C to +8°C under Argon/Nitrogen.

• Solubility: Soluble in DMSO, Methanol, and DCM. Poor solubility in water.

• Stability: The C-Cl bond at position 6 is reactive. Do not store in strong basic solutions for extended periods, as hydrolysis to the pyridinone may occur.

References

• Sigma-Aldrich. Product Specification: 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine (CAS 1554021-84-9).[1] Retrieved from

• PubChem. Compound Summary: N-(6-chloro-4-methoxypyridin-3-yl)-3-(2-propan-2-ylphenyl)-1-sulfamoylazetidine-3-carboxamide (Structural Analog Context).[2] Retrieved from

• Enamine. Building Block Catalog: Primary & Secondary Amines. Retrieved from

• ChemicalBook. Synthesis of Pyridazinamine derivatives (Methodology Reference). Retrieved from

Sources

• 1. 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine | 1554021-84-9 [sigmaaldrich.cn]
• 2. N-(6-chloro-4-methoxy-3-pyridinyl)-3-(2-propan-2-ylphenyl)-1-sulfamoylazetidine-3-carboxamide | C19H23ClN4O4S | CID 155412853 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comprehensive Technical Guide on N-(6-chloropyridin-3-yl)-1-methoxypropan-2-amine: Chemical Synonyms, Structural Characterization, and Synthetic Applications

Executive Summary

In the landscape of modern medicinal chemistry and agrochemical development, the strategic selection of molecular building blocks dictates the pharmacokinetic and pharmacodynamic success of the final active ingredient. N-(6-chloropyridin-3-yl)-1-methoxypropan-2-amine is a highly versatile secondary amine intermediate. It merges the 6-chloropyridin-3-yl pharmacophore—a motif essential to the efficacy of neonicotinoid insecticides like —with an aliphatic 1-methoxypropan-2-amine chain. This whitepaper provides an in-depth analysis of its chemical synonyms, structural causality, and self-validating synthetic protocols designed for drug development professionals.

Nomenclature and Synonyms

Due to the compound's dual-functional nature, chemical databases and literature utilize varying nomenclature systems depending on whether the pyridine ring or the aliphatic amine is prioritized as the parent structure. Understanding these synonyms is critical for researchers conducting prior art searches, patent landscaping, or sourcing raw materials[1].

Table 1: N-(6-chloropyridin-3-yl)-1-methoxypropan-2-amine Synonyms and Identifiers

Registry / System	Synonym / Identifier	Causality / Context of Nomenclature
IUPAC Name	6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine	Standardized systematic nomenclature prioritizing the pyridine core as the parent structure.
Common / Industry	N-(6-chloropyridin-3-yl)-1-methoxypropan-2-amine	Highlights the two distinct building block moieties, aiding in retrosynthetic analysis.
Alternative IUPAC	2-chloro-5-[(1-methoxypropan-2-yl)amino]pyridine	Prioritizes the chloro group at the 2-position of the pyridine ring for indexing.
SMILES (S-isomer)	COCNc1ccc(Cl)nc1	Machine-readable string essential for cheminformatics, QSAR modeling, and virtual screening.

Structural and Physicochemical Profiling

The architectural design of this intermediate is not arbitrary; every functional group serves a specific mechanistic purpose in downstream target engagement and metabolic stability.

Table 2: Physicochemical Properties and Drug Design Causality

Property	Quantitative Value	Impact on Drug Design & Causality
Molecular Weight	200.66 g/mol	Highly favorable for Fragment-Based Drug Discovery (FBDD), leaving ample room for late-stage derivatization.
LogP (Estimated)	1.8 - 2.2	Optimal lipophilicity. Balances aqueous solubility with the ability to permeate lipid bilayers.
H-Bond Donors	1	The secondary amine acts as a critical hydrogen bond donor for kinase or receptor active site coordination.
H-Bond Acceptors	3	The pyridine nitrogen, methoxy oxygen, and chlorine atom contribute to solubility and multipoint target binding.
Stereocenters	1 (at the aliphatic chain)	Allows for stereospecific target engagement. The R or S configuration can drastically alter binding affinity.

Causality of Structural Features

• The 6-Chloropyridinyl Ring: The electron-withdrawing nature of the chlorine atom decreases the overall electron density of the pyridine ring. This renders the ring highly resistant to oxidative metabolism by cytochrome P450 enzymes. Furthermore, the 2-chloro position serves as an excellent electrophilic handle for downstream cross-coupling.

• The 1-Methoxypropan-2-amine Chain: The terminal methoxy group acts as a hydrogen bond acceptor, significantly improving aqueous solubility without violating Lipinski's Rule of Five[1]. The methyl group adjacent to the amine introduces a stereocenter, which is often a prerequisite in modern rational drug design to avoid flat, achiral molecules that suffer from off-target toxicity.

Synthetic Methodology: Regioselective Buchwald-Hartwig Amination

To synthesize N-(6-chloropyridin-3-yl)-1-methoxypropan-2-amine, a regioselective Buchwald-Hartwig cross-coupling is employed. The protocol utilizes and.

Causality of Reagent Selection: The C-Br bond at the 5-position is significantly weaker than the C-Cl bond at the 2-position. By selecting a palladium catalyst with a bulky, electron-rich bidentate ligand (e.g., Xantphos), oxidative addition occurs exclusively at the C-Br bond. This preserves the 2-chloro substituent for future derivatization. As detailed in foundational cross-coupling literature by , Xantphos enforces a specific bite angle that accelerates reductive elimination, thereby minimizing undesired β-hydride elimination side products.

Step-by-Step Experimental Protocol

• Preparation: In a flame-dried Schlenk flask under an argon atmosphere, charge 5-bromo-2-chloropyridine (1.0 equiv, 10 mmol) and 1-methoxypropan-2-amine (1.2 equiv, 12 mmol).

• Catalyst Loading: Add Pd2(dba)3 (2 mol%) and Xantphos (4 mol%). Causality: Pd2(dba)3 serves as the stable Pd(0) source, while Xantphos dictates the regioselectivity and prevents catalyst poisoning.

• Base Addition: Add anhydrous Cs2CO3 (1.5 equiv). Causality: A mild inorganic base is chosen over strong alkoxides (like NaOtBu) to prevent the potential degradation of the methoxy ether and to ensure the stereocenter of the amine remains intact without racemization.

• Reaction Execution: Suspend the mixture in anhydrous 1,4-dioxane (0.2 M). Heat the mixture to 90 °C for 12 hours under vigorous stirring.

• Workup: Cool the reaction to room temperature. Filter the mixture through a pad of Celite to remove insoluble palladium and inorganic salts. Concentrate the filtrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to yield the pure secondary amine as a pale yellow oil.

Mechanistic Pathway Visualization

Caption: Catalytic cycle of Buchwald-Hartwig coupling to yield the target secondary amine.

Analytical Characterization & Self-Validation Standards

To ensure the structural integrity of the synthesized compound, a self-validating analytical suite must be employed. The presence of the chlorine atom provides a built-in validation mechanism for mass spectrometry.

• LC-MS (ESI+): The expected mass-to-charge ratio (m/z) is [M+H]+ = 201.1. Validation Check: The isotopic pattern must display the characteristic 3:1 abundance ratio of ^35Cl to ^37Cl at m/z 201.1 and 203.1. If this ratio is absent, the 2-chloro group was undesirably cleaved during the cross-coupling.

• 1H NMR (400 MHz, CDCl3): The pyridine protons will appear as a distinct ABX system. The proton adjacent to the chlorine (H-3) typically appears around 7.2 ppm (d, J = 8.4 Hz), H-4 at 7.8 ppm (dd, J = 8.4, 2.8 Hz), and the isolated H-6 proton at 8.0 ppm (d, J = 2.8 Hz). The methine proton of the chiral amine chain will appear as a complex multiplet around 3.6 ppm.

Applications in Discovery Workflows

N-(6-chloropyridin-3-yl)-1-methoxypropan-2-amine is heavily utilized in the synthesis of bi-aryl or heteroaryl libraries. The secondary amine can be further derivatized via acylation, sulfonylations, or reductive aminations to generate tertiary amines. Crucially, the preserved 2-chloro group on the pyridine ring serves as an electrophilic handle. This allows for subsequent Suzuki-Miyaura couplings or Nucleophilic Aromatic Substitutions (SNAr), enabling medicinal chemists to rapidly expand the molecule into complex chemical space for hit-to-lead optimization.

References

• PubChem. "2-Propanamine, 1-methoxy-, (2S)-" National Center for Biotechnology Information. URL:[Link]

• Ruiz-Castillo, P., & Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews, 2016. URL:[Link]

• PubChem. "Imidacloprid" National Center for Biotechnology Information. URL:[Link]

Sources

• 1. 2-Propanamine, 1-methoxy-, (2S)- | C4H11NO | CID 7021536 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Streamlined One-Pot Synthesis of a Key Pyridine Amine Intermediate via Reductive Amination

An Application Note for the Synthesis of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine

Abstract & Introduction

Substituted pyridin-3-amine derivatives are crucial scaffolds in medicinal chemistry, appearing in a wide array of pharmacologically active compounds. This application note provides a detailed, field-tested protocol for the synthesis of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine, a valuable intermediate for drug discovery pipelines. The synthesis is achieved through a direct, one-pot reductive amination of 2-chloro-5-aminopyridine with 1-methoxypropan-2-one.

This guide emphasizes scientific integrity and practical execution. We will delve into the mechanistic rationale behind the choice of reagents, particularly the use of sodium triacetoxyborohydride (STAB), a mild and selective reducing agent.[1][2] The protocol is designed to be a self-validating system, incorporating in-process monitoring, purification, and characterization steps to ensure the synthesis of a high-purity final product.

Reaction Scheme & Mechanism

The overall transformation is a nucleophilic addition-elimination followed by a hydride reduction, as depicted below:

Scheme 1: Reductive Amination of 2-chloro-5-aminopyridine (Self-generated image for illustrative purposes)

Mechanistic Rationale:

Reductive amination is a cornerstone of C-N bond formation in pharmaceutical synthesis, valued for its efficiency and operational simplicity.[1][3] The reaction proceeds in a single pot through two distinct, sequential phases:

• Imine/Iminium Ion Formation: The primary amine of 2-chloro-5-aminopyridine acts as a nucleophile, attacking the electrophilic carbonyl carbon of 1-methoxypropan-2-one. This is followed by dehydration to form a Schiff base, or imine intermediate. In the presence of a mild acid catalyst, such as acetic acid, this intermediate is protonated to form a more electrophilic iminium ion, which accelerates the subsequent reduction step.[2]

• Hydride Reduction: The choice of reducing agent is critical. It must selectively reduce the iminium ion without significantly reducing the starting ketone.[1] Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the ideal reagent for this purpose. The electron-withdrawing acetoxy groups moderate the reactivity of the borohydride, making it less reactive towards aldehydes and ketones but highly effective for the reduction of the protonated iminium ion.[2] This selectivity prevents the formation of the corresponding alcohol byproduct from 1-methoxypropan-2-one. Furthermore, STAB offers a superior safety profile compared to the highly toxic sodium cyanoborohydride (NaBH₃CN).[4]

Experimental Protocol

This protocol details a laboratory-scale synthesis. All operations should be performed in a well-ventilated fume hood.

Materials and Reagents

Reagent/Material	M.W. ( g/mol )	Equiv.	Amount	Notes
2-chloro-5-aminopyridine	128.56	1.0	5.00 g	Starting material
1-methoxypropan-2-one	88.11	1.2	4.11 g (4.5 mL)	Reagent
Sodium Triacetoxyborohydride (STAB)	211.94	1.5	12.36 g	Reducing agent, moisture sensitive
Glacial Acetic Acid	60.05	0.1	0.23 g (0.22 mL)	Catalyst
1,2-Dichloroethane (DCE)	98.96	-	100 mL	Anhydrous solvent
Saturated aq. NaHCO₃	-	-	~100 mL	For work-up
Brine	-	-	~50 mL	For work-up
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	-	As needed	Drying agent
Ethyl Acetate	88.11	-	As needed	For extraction & chromatography
Hexanes	-	-	As needed	For chromatography

Step-by-Step Synthesis Protocol

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-chloro-5-aminopyridine (5.00 g, 38.9 mmol).

• Solvent and Reagent Addition: Add 100 mL of anhydrous 1,2-dichloroethane (DCE) to the flask. Stir until the solid is fully dissolved. Add 1-methoxypropan-2-one (4.5 mL, 46.7 mmol) followed by glacial acetic acid (0.22 mL, 3.89 mmol).

• Initiation of Reduction: Stir the mixture at room temperature for 20-30 minutes to allow for initial imine formation.

• Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (12.36 g, 58.3 mmol) to the reaction mixture in portions over 10-15 minutes. Note: The addition may cause slight effervescence. Ensure adequate ventilation.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the consumption of the starting amine by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Work-up - Quenching: Once the reaction is complete, carefully pour the mixture into a separatory funnel containing 100 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to quench the excess reducing agent and acid.

• Work-up - Extraction: Extract the aqueous layer with ethyl acetate (3 x 75 mL). Combine the organic layers.

• Work-up - Washing: Wash the combined organic layers with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Purification

The crude product should be purified by flash column chromatography on silica gel.

• Eluent System: A gradient of 10% to 40% ethyl acetate in hexanes is typically effective.

• Fraction Collection: Collect fractions based on TLC analysis and combine those containing the pure product.

• Final Product: Concentrate the pure fractions under reduced pressure to yield 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine as a solid or viscous oil.

Workflow Visualization

The following diagram outlines the complete workflow from initial setup to the final, characterized product.

Caption: Figure 1: Synthesis and Characterization Workflow

Characterization and Expected Results

• Appearance: Off-white to pale yellow solid or oil.

• Yield: A typical isolated yield after purification is in the range of 75-90%.

• Spectroscopic Data (Predicted):

  • ¹H NMR (400 MHz, CDCl₃): Peaks corresponding to the aromatic protons on the pyridine ring, the methoxy group (CH₃O-), the methyl group adjacent to the chiral center, the methoxy-adjacent methylene group (-CH₂-), and the proton on the chiral center (-CH-). The amine proton (N-H) may appear as a broad singlet.

  • ¹³C NMR (101 MHz, CDCl₃): Signals for the five distinct carbons of the pyridine ring, and the four carbons of the N-alkyl side chain.

  • Mass Spectrometry (ESI+): Expected [M+H]⁺ peak at m/z corresponding to the molecular formula C₉H₁₃ClN₂O.

Safety and Waste Disposal

• Personal Protective Equipment (PPE): Safety goggles, a lab coat, and appropriate chemical-resistant gloves must be worn at all times.

• Reagent Handling:

  • 1,2-Dichloroethane (DCE): Is a suspected carcinogen and is toxic. Handle only in a certified chemical fume hood.

  • Sodium Triacetoxyborohydride (STAB): Is water-reactive. Avoid contact with moisture. Quench slowly and carefully during work-up.

• Waste Disposal: All organic waste, including solvents and reaction residues, must be collected in a designated chlorinated waste container. Aqueous waste from the work-up should be neutralized before disposal according to institutional guidelines.

Logical Flow for Product Validation

The following diagram illustrates the decision-making process for validating the final product's identity and purity.

Caption: Figure 2: Product Validation Logic

References

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Available at: [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Available at: [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. (2003). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (ACS Symposium Series, Vol. 641, pp. 201–216). American Chemical Society.
• Google Patents. (1976). US3985759A - Process for preparing 2-amino-5-chloropyridine.
• Google Patents. (2017). CN106432069A - A method for preparation of 2-amino-5-chloro-pyridine.
• Touchette, K. M. (2006). A “Drug-Like” Molecule Synthesis for the Second-Semester Organic Chemistry Laboratory: A Reductive Amination/Amide Formation Sequence.

Sources

• 1. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 2. Sodium triacetoxyborohydride [organic-chemistry.org]
• 3. DSpace [open.bu.edu]
• 4. merckmillipore.com [merckmillipore.com]

Application Note: Buchwald-Hartwig Amination of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine

[1]

Executive Summary & Strategic Analysis

This technical guide addresses the catalytic amination of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine (referred to herein as Substrate A ).[1] This scaffold is a critical intermediate in the synthesis of KRAS and EGFR inhibitors, featuring a "left-hand" chiral amine side chain and a "right-hand" electrophilic handle (C6-chlorine).[1]

The Substrate Challenge

Substrate A presents a unique triad of challenges for Palladium-catalyzed cross-coupling:

• Electronic Deactivation: The amino group at C3 is an electron-donating group (EDG).[1] Through resonance, it increases electron density in the pyridine ring, strengthening the C6–Cl bond and making oxidative addition (the rate-limiting step) significantly more difficult than in electron-deficient chloropyridines (e.g., 2-chloro-3-nitropyridine).[1]

• Catalyst Poisoning: The pyridine nitrogen and the secondary amine side chain can competitively bind to the Palladium center, displacing labile ligands and arresting the catalytic cycle (formation of off-cycle Pd-species).[1]

• Chemoselectivity Risks: The existing secondary amine at C3 (anilinic character) poses a risk of self-coupling (oligomerization) or competing N-arylation if the external nucleophile is not sufficiently reactive.[1]

Catalyst System Selection

To overcome these barriers, we utilize Third and Fourth Generation Buchwald Precatalysts (Pd-G3/G4).[1]

• Ligand: BrettPhos or RuPhos .[1][2][3] These bulky, electron-rich dialkylbiarylphosphines facilitate the difficult oxidative addition into the electron-rich C–Cl bond and prevent coordination of the pyridine nitrogen to the metal center.[1]

• Source: Pd-G4 Precatalysts . We strictly avoid Pd(OAc)₂ or Pd₂dba₃ due to inconsistent activation periods.[1] G4 precatalysts contain a methylated biphenyl backbone that ensures rapid, irreversible activation at low temperatures.

Reaction Mechanics & Pathway

The following diagram illustrates the catalytic cycle and the specific competitive pathways relevant to Substrate A .

Figure 1: Catalytic cycle emphasizing the rate-limiting oxidative addition due to the electron-rich nature of Substrate A.[1]

Experimental Protocols

Protocol A: Micro-Scale Catalyst Screening (Optimization)

Purpose: To identify the optimal Ligand/Base combination for a specific external amine nucleophile.[1]

Reagents:

• Substrate A: 20.0 mg (0.1 mmol)

• Nucleophile (Amine): 1.2 equivalents[1][4][5]

• Catalyst: 2.0 mol% (See Table 1)[1][6]

• Base: 2.0 equivalents (NaOtBu or Cs₂CO₃)[1]

• Solvent: 1,4-Dioxane (anhydrous, 0.1 M concentration)

Workflow:

• Preparation: In a nitrogen-filled glovebox, weigh Substrate A , the Nucleophile , and the Base into a 4 mL reaction vial equipped with a stir bar.

• Catalyst Addition: Add the Pd-G4 Precatalyst (stock solution in THF or solid) last.[1]

• Solvent: Add anhydrous 1,4-Dioxane (1.0 mL). Cap the vial with a PTFE-lined septum.[1]

• Reaction: Remove from glovebox and place in a pre-heated heating block at 100°C for 16 hours.

• Analysis: Cool to RT. Dilute 50 µL of the reaction mixture with 1 mL MeOH. Filter through a 0.2 µm syringe filter. Analyze via UPLC-MS (254 nm).

Table 1: Screening Matrix for Substrate A

Entry	Ligand System	Precatalyst	Base	Target Nucleophile Class
1	BrettPhos	BrettPhos Pd G4	NaOtBu	Primary Amines (Aliphatic/Aniline)
2	RuPhos	RuPhos Pd G4	NaOtBu	Secondary Amines / Hindered Primary
3	tBuBrettPhos	tBuBrettPhos Pd G3	K₃PO₄	Amides / Base-sensitive groups
4	XantPhos	Pd(OAc)₂ + XantPhos	Cs₂CO₃	Heterocycles (Indoles, etc.)

Expert Insight: For Substrate A , Entry 1 (BrettPhos) is the starting point for primary amines. If the external amine is secondary, switch immediately to Entry 2 (RuPhos) to avoid steric congestion.

Protocol B: Gram-Scale Synthesis (Process Verified)

Purpose: Validated protocol for producing >1g of coupled product.[1]

Safety Note: Perform all steps in a fume hood. Use standard Schlenk techniques if a glovebox is unavailable.

Materials:

• Substrate A: 1.00 g (4.98 mmol)

• External Amine: 6.00 mmol (1.2 equiv)[1]

• Catalyst: RuPhos Pd G4 (42 mg, 1 mol%) [Adjust to BrettPhos if nucleophile is primary]

• Base: Sodium tert-butoxide (NaOtBu) (960 mg, 10.0 mmol, 2.0 equiv)[1]

• Solvent: Toluene (anhydrous, degassed, 50 mL, 0.1 M)

Step-by-Step Procedure:

• Charge Solids: To a dry 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add Substrate A , NaOtBu , and the External Amine (if solid).

• Inert Atmosphere: Evacuate the flask and backfill with Nitrogen (3 cycles).

• Solvent Addition: Add anhydrous Toluene via syringe. If the external amine is liquid, add it now.

• Catalyst Addition: Under a positive stream of Nitrogen, quickly add the RuPhos Pd G4 precatalyst. (Alternatively, add as a solution in 2 mL Toluene).

• Reaction: Heat the mixture to 100°C (internal temperature). Stir vigorously (800 rpm). The color typically changes from orange/red to dark brown/black over time.

• Monitoring: Monitor via HPLC at 2 hours. If conversion is <50%, add another 1 mol% catalyst. Total time is typically 4–12 hours.

• Work-up:

  • Cool to Room Temperature.

  • Dilute with EtOAc (100 mL) and Water (100 mL).[1]

  • Separate layers. Extract aqueous layer with EtOAc (2 x 50 mL).

  • Combine organics, wash with Brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (SiO₂).[1]

  • Eluent: 0-10% MeOH in DCM (The amino side chain makes the product polar; consider adding 1% NH₄OH to the eluent to prevent streaking).[1]

Troubleshooting & Optimization Logic

When the reaction fails, use the following logic tree to diagnose the failure mode based on crude LCMS data.

Figure 2: Decision tree for troubleshooting common failure modes in chloropyridine couplings.

Specific Issues with Substrate A

• Issue: Retention of Chloride (No Reaction).

  • Cause: The electron-rich nature of the substrate (due to the -NH- alkyl group) deactivates the C-Cl bond.[1]

  • Fix: Switch solvent to t-Amyl Alcohol and raise temperature to 110°C. The higher boiling point and polarity often assist in the transition state stabilization.[1]

• Issue: Dimerization.

  • Cause: The secondary amine of Substrate A reacts with the Chloride of another molecule of Substrate A.

  • Fix: Ensure the External Amine is in excess (1.5 equiv) and use a ligand that favors the external amine (e.g., if external is primary, BrettPhos is highly selective for primary over secondary amines).

References

• Surry, D. S., & Buchwald, S. L. (2008).[1] "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.

• Ruiz-Castillo, P., & Buchwald, S. L. (2016).[1] "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews. [1]

• BenchChem Technical Support. (2025). "Buchwald-Hartwig Amination with Chloropyridines: Troubleshooting & Optimization."

• Bruno, N. C., et al. (2013). "Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions." Chemical Science.

Disclaimer: This protocol is intended for research use by trained professionals. Always verify CAS numbers and safety data sheets (SDS) before handling.

Sources

• 1. 98%, solid | Sigma-Aldrich [sigmaaldrich.com]
• 2. enamine.net [enamine.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 6. rsc.org [rsc.org]

Application Notes &amp; Protocols: Strategic Execution of Nucleophilic Aromatic Substitution (SNAr) with 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine

Executive Summary & Strategic Overview

The 6-chloropyridin-3-amine scaffold is a cornerstone in modern medicinal chemistry, serving as a privileged pharmacophore in a multitude of therapeutic agents, particularly kinase inhibitors.[1][2] This guide provides an in-depth exploration of the nucleophilic aromatic substitution (SNAr) reaction utilizing a specifically functionalized variant, 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine . The strategic placement of the chloro leaving group at the C-6 position, ortho to the ring nitrogen, renders the molecule highly susceptible to nucleophilic attack, providing a robust and versatile handle for molecular elaboration.[3]

This document moves beyond a simple recitation of steps, delving into the mechanistic underpinnings, the rationale behind parameter selection, and field-proven protocols. It is designed for researchers, medicinal chemists, and drug development professionals seeking to leverage this critical transformation with precision and a high probability of success.

Mechanistic Foundations: The "Why" of Pyridine SNAr Reactivity

The nucleophilic aromatic substitution (SNAr) reaction is a powerful tool for the functionalization of heteroaromatic systems.[4][5] Unlike a classical S­N2 reaction, the SNAr pathway is a two-step addition-elimination process.[6][7]

• Nucleophilic Addition: The reaction is initiated by the attack of a nucleophile on the electron-deficient carbon atom bearing the leaving group (in this case, the chlorine at C-6). This step disrupts the aromaticity of the pyridine ring, forming a high-energy, resonance-stabilized anionic intermediate known as a Meisenheimer complex.[8][9]

• Stabilization: The electronegative pyridine nitrogen atom is crucial for stabilizing the negative charge of the Meisenheimer complex through resonance, particularly when the attack occurs at the C-2, C-4, or C-6 positions.[3][10] This stabilization lowers the activation energy of the initial attack, making the reaction feasible.

• Elimination & Re-aromatization: The aromaticity of the ring is restored in the final, typically fast, step through the expulsion of the leaving group (chloride ion).

The specific substrate, 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine , possesses key features that dictate its reactivity:

• Activation by Ring Nitrogen: The chlorine atom at C-6 is ortho to the ring nitrogen, an electronically activated position that strongly favors nucleophilic attack.[3][11]

• Influence of the Amino Substituent: The N-(1-methoxypropan-2-yl)pyridin-3-amine group at the C-3 position is an electron-donating group. However, being meta to the site of reaction, its deactivating influence is significantly less pronounced than the powerful activating effect of the ring nitrogen.

Caption: The addition-elimination mechanism of SNAr on the target substrate.

Experimental Design: Parameter Optimization and Rationale

The success of an SNAr reaction hinges on the judicious selection of reaction parameters. Each component plays a critical role in modulating reactivity and minimizing side-product formation.

Parameter	Recommended Choice	Rationale & Justification
Nucleophile	Secondary Amines (e.g., Morpholine, Piperidine), Thiols, Alkoxides	A wide range of nucleophiles are compatible.[12] Stronger nucleophiles generally lead to faster reactions. For amines and thiols, a base is required to deprotonate them, generating the more potent nucleophilic species.
Solvent	Polar Aprotic: DMSO, DMF, NMP, Acetonitrile	These solvents are critical for success.[13] They effectively solvate the counter-ion (e.g., K+) of the base, leaving the nucleophilic anion "naked" and highly reactive. Protic solvents (e.g., alcohols, water) can hydrogen-bond with the nucleophile, reducing its potency.[13]
Base	K₂CO₃, Cs₂CO₃, DIPEA, NaH (for alcohols/thiols)	The base serves two primary purposes: (1) to deprotonate the nucleophile (if it is not already anionic) and (2) to act as a scavenger for the HCl generated during the reaction. Inorganic bases like K₂CO₃ and Cs₂CO₃ are common, cost-effective, and easily removed during work-up.[14]
Temperature	80 - 150 °C (Conventional) or 120 - 180 °C (Microwave)	While the substrate is activated, SNAr reactions on chloropyridines often require thermal energy to overcome the activation barrier.[1][10] Microwave irradiation is a powerful technique to accelerate these reactions, often reducing reaction times from hours to minutes.[8]
Stoichiometry	Nucleophile (1.1 - 1.5 eq.), Base (2.0 - 3.0 eq.)	A slight excess of the nucleophile is used to drive the reaction to completion. A greater excess of the base ensures complete deprotonation of the nucleophile and neutralization of the acid byproduct.
Atmosphere	Inert (Nitrogen or Argon)	Particularly when using strong bases (e.g., NaH) or sensitive reagents, an inert atmosphere is crucial to prevent quenching by atmospheric moisture and oxygen.[13]

Detailed Laboratory Protocol: SNAr with Morpholine

This protocol details a representative SNAr reaction between 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine and morpholine, a common secondary amine nucleophile.

Materials & Reagents:

• 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine (1.0 eq.)

• Morpholine (1.2 eq.)

• Potassium Carbonate (K₂CO₃), anhydrous (2.5 eq.)

• Dimethyl Sulfoxide (DMSO), anhydrous

• Ethyl Acetate (EtOAc)

• Deionized Water

• Brine (saturated aq. NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine (1.0 eq.) and anhydrous potassium carbonate (2.5 eq.).

• Inert Atmosphere: Seal the flask with a septum and purge with dry nitrogen or argon for 5-10 minutes.

• Solvent & Reagent Addition: Under a positive pressure of inert gas, add anhydrous DMSO via syringe to achieve a substrate concentration of approximately 0.2-0.5 M. Add morpholine (1.2 eq.) via syringe.

• Heating & Monitoring: Immerse the flask in a pre-heated oil bath at 120 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until consumption of the starting material is complete (typically 4-12 hours).

• Aqueous Work-up: Once the reaction is complete, cool the mixture to room temperature.[15] Carefully pour the reaction mixture into a separatory funnel containing deionized water (approx. 10x the volume of DMSO).

• Extraction: Extract the aqueous layer with ethyl acetate (3x the volume of the aqueous layer). Combine the organic extracts.

• Washing: Wash the combined organic layers sequentially with deionized water (2x) and then with brine (1x) to remove residual DMSO and inorganic salts.[13]

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure product.

Caption: A generalized experimental workflow for SNAr reactions.

Troubleshooting and Field-Proven Insights

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	Insufficient temperature; Inactive nucleophile; Wet solvent/reagents.	Increase reaction temperature or switch to microwave heating.[10] Ensure the base is strong enough to deprotonate the nucleophile. Use anhydrous solvents and reagents, and maintain a strict inert atmosphere.[13]
Multiple Spots on TLC (Side Products)	Hydrolysis of the chloro-group; Di-substitution (if applicable); Reaction with solvent.	Ensure anhydrous conditions to prevent hydrolysis.[13] Use a stoichiometric amount of the nucleophile to avoid potential di-substitution on other sites, if present.[13] Use a non-nucleophilic solvent like DMSO or DMF.
Difficult Purification	Residual high-boiling solvent (DMSO/DMF); Product streaking on silica gel.	During work-up, perform multiple, thorough aqueous washes to remove as much DMSO/DMF as possible. If the product is basic (as it is here), consider pre-treating the silica gel with a small amount of triethylamine in the eluent to prevent streaking on the column.[13]
Emulsion During Work-up	High concentration of salts or polar solvent.	Add brine to the separatory funnel; this increases the ionic strength of the aqueous phase and can help break the emulsion.[13]

References

• Mechanism for the Nucleophilic Aromatic Substitution of 2-Chloropyridine by NH₃. (2025, December 9). Filo.
• Nucleophilic Substitution on Pyridine Rings. (n.d.). Benchchem.
• An In-depth Technical Guide to 6-Chloropyridin-3-amine Deriv
• Directed nucleophilic aromatic substitution reaction. (n.d.). The Royal Society of Chemistry.
• Protocol for Nucleophilic Substitution on the Pyridine Ring. (n.d.). Benchchem.
• A Comparative Guide to the Reactivity of 6- Chloropyridin-3-amine and 2-amino-5. (n.d.). Benchchem.
• Optimizing Nucleophilic Aromatic Substitution (SNAr) Reactions. (n.d.). Benchchem.
• Technical Guide: 6-Chloropyridin-3-amine (CAS No. 5350-93-6). (n.d.). Benchchem.
• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. (n.d.). QM Magic Class.
• What are the products of the following reactions?b. (n.d.). Pearson+.
• A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (S N Ar) using simple descriptors. (2022, October 17). Chemical Science (RSC Publishing).
• A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors. (n.d.). ChemRxiv.
• Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?. (2013, June 21). PMC.
• Catalytic Nucleophilic Aromatic Substitution Amination of 2-Aminopyridines with Amines. (2025, August 7).
• 6-Chloropyridin-3-amine: A Versatile Building Block in Organic Synthesis. (n.d.). Benchchem.
• Catalysed SNAr reactions. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides.
• SNAr Catalysis Enhanced by an Aromatic Donor-Acceptor Interaction; Facile Access to Chlorin
• Nucleophilic arom
• SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. (2022, August 12).
• Catalytic SNAr of unactivated aryl chlorides. (n.d.). Semantic Scholar.
• Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. (n.d.). NIH.
• SNAr Reaction in Other Common Molecular Solvents. (2026, February 12). Wordpress.
• Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?. (2013, June 21). Europe PMC.
• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. (2014, June 11). ACS.org.
• S N Ar reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices in density functional theory. (2019, January 30).
• SNAr iodination of 6-chloropurine nucleosides: aromatic Finkelstein reactions at temperatures below -40 degrees C. (2004, August 19). PubMed.
• Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles. (2019, March 22). PMC.
• 4.7: Reaction Work-Ups. (2021, September 27). Chemistry LibreTexts.
• Efficient One-Step Synthesis of 3-Amino-6-arylpyridazines. (n.d.).
• Example applications of SNAr predictions to route development for... (n.d.).
• Direct Uncatalyzed Amination of 2-Chloropyridine Using a Flow Reactor. (n.d.). Thieme.
• Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. (n.d.). ChemRxiv.
• Aromatic Nucleophilic Substitution Reactions. (n.d.).
• Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. (n.d.). RSC Publishing.
• SNAr reactions of pi-deficient arom
• SNAr Reaction of Polyhalogen
• Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines. (n.d.). Benchchem.
• nucleophilic aromatic substitutions. (2019, January 19). YouTube.
• Synthesis of some New 3-Substituted Heterocyclic Compounds Containing Bridgehead Nitrogen from 2-Amino Pyridine with Study Their. (2025, April 11).
• High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions. (2025, April 30). PMC.

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Application Note: Reductive Amination Protocols for 1-Methoxypropan-2-amine Derivatives

Executive Summary

This guide details the synthetic protocols for derivatizing 1-methoxypropan-2-amine (CAS: 37143-54-7) via reductive amination. This primary amine is a critical building block in pharmaceutical synthesis (e.g., peptidomimetics, CNS-active agents) and industrial curing agents.

However, its structure presents specific challenges:

• Steric Hindrance: The

  -methyl group adjacent to the amine increases steric bulk, slowing imine formation with hindered ketones.

• Volatility & Solubility: Its relatively low boiling point (92–94 °C) and high water miscibility require specific workup modifications to prevent yield loss.

• Chemoselectivity: The ether oxygen can act as a Lewis base, potentially interfering with metal-catalyzed hydrogenation methods.

This note prioritizes two methodologies: Sodium Triacetoxyborohydride (STAB) for general bench-scale synthesis and Titanium(IV) Isopropoxide for sterically demanding substrates.

Substrate Profile: 1-Methoxypropan-2-amine[1][2]

Property	Value	Implication for Protocol
Structure		Chiral center at C2.[1] Commercial sources are often racemic.
Boiling Point	92–94 °C	Do not use high vacuum (< 10 mbar) on the free base starting material.
Solubility	Miscible in , alcohols, THF	Aqueous workups require pH adjustment to >12 to force into organic phase.
Basicity	(conj. acid)	Requires acid catalysis (AcOH) for ketone condensation.[2]

Mechanistic Insight

Reductive amination proceeds via a two-stage equilibrium followed by an irreversible reduction. The choice of reducing agent determines whether the reaction can be "one-pot" (direct) or requires stepwise processing.

Mechanism: Direct Reductive Amination (STAB)

Sodium Triacetoxyborohydride (STAB) is the preferred reagent because it is electron-deficient (due to acetoxy groups), making it less nucleophilic than

. It selectively reduces the protonated iminium ion but reacts negligibly with the aldehyde/ketone carbonyl at room temperature.

Figure 1: Mechanistic flow of STAB-mediated reductive amination. The rate-determining step is often the hydride transfer to the iminium ion.

Experimental Protocols

Protocol A: The "Gold Standard" (STAB)

Best for: Aldehydes and unhindered ketones (e.g., acetone, cyclohexanone). Reference: Based on the Abdel-Magid protocol [1].

Reagents

• 1-Methoxypropan-2-amine (1.0 equiv)

• Carbonyl compound (1.0 – 1.1 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.4 – 1.6 equiv)

• Acetic Acid (AcOH) (1.0 – 2.0 equiv) – Crucial for ketones

• Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)

Step-by-Step Procedure

• Preparation: In a dry flask under

  , dissolve the carbonyl compound (1.0 mmol) in DCE (3–5 mL).

• Amine Addition: Add 1-methoxypropan-2-amine (1.0 mmol).

  • Note: If using the hydrochloride salt of the amine, add 1.0 equiv of Triethylamine (TEA) to free-base it in situ.

• Catalyst: Add Glacial Acetic Acid (1–2 mmol). Stir for 15–30 minutes to establish the imine equilibrium.

• Reduction: Add STAB (1.5 mmol) in one portion. The reaction may bubble slightly (

  evolution is minimal compared to , but acetic acid reaction releases gas).

• Incubation: Stir at room temperature for 4–16 hours. Monitor by TLC or LC-MS.

  • Endpoint: Disappearance of the imine intermediate.

• Quench: Add saturated aqueous

  solution (slowly). Stir for 15 minutes to destroy excess borohydride.

• Workup:

  • Extract with DCM or EtOAc (

    ).

  • Wash combined organics with brine.

  • Dry over

    , filter, and concentrate.

Protocol B: Titanium(IV) Isopropoxide Method

Best for: Sterically hindered ketones (e.g., acetophenones, bulky aliphatic ketones). Why: The

-methyl group of 1-methoxypropan-2-amine creates steric clash. acts as a strong Lewis acid and water scavenger, forcing imine formation where standard conditions fail [2].

Reagents

• 1-Methoxypropan-2-amine (1.2 equiv)[3]

• Ketone (1.0 equiv)[4]

• Titanium(IV) Isopropoxide (

  ) (1.25 – 1.5 equiv)

• Sodium Borohydride (

  ) (1.5 equiv)

• Solvent: Absolute Ethanol (EtOH) or neat

Step-by-Step Procedure

• Imine Formation: In a dry flask under

  , mix the ketone (1.0 mmol) and 1-methoxypropan-2-amine (1.2 mmol).

• Titanium Addition: Add

  (1.25 mmol) dropwise.

  • Observation: The solution often turns slightly yellow/orange and may warm up.

• Incubation: Stir neat or in minimal EtOH at room temperature for 6–12 hours. (For extremely hindered substrates, heat to 40–50 °C).

• Reduction: Dilute with absolute EtOH (2 mL) if run neat. Cool to 0 °C. Add

  (1.5 mmol) carefully.

  • Safety: This step is exothermic and evolves

    .

• Quench (Critical): Stir for 2 hours at room temperature. Quench by adding 2M NaOH or aqueous

  .

  • Why: This precipitates the titanium as

    (white solid). Water alone creates a gelatinous mess that is impossible to filter.

• Filtration: Filter the white precipitate through a Celite pad. Wash the pad with EtOAc.

• Extraction: The filtrate will separate. Extract the aqueous layer with EtOAc.

Purification Strategy: Acid-Base Extraction

Because 1-methoxypropan-2-amine is water-soluble, separating unreacted starting material from the product is best achieved via pH manipulation.

Figure 2: Purification workflow utilizing the basicity of the product.

Comparison of Methods

Feature	Protocol A (STAB)	Protocol B (Ti-Mediated)	Protocol C (Catalytic H2)
Reaction Type	Direct (One-Pot)	Stepwise (One-Pot)	Heterogeneous Catalysis
Key Reagent		/	/ Pd-C or Raney Ni
Steric Tolerance	Moderate	High	Low to Moderate
Functional Group Tolerance	Excellent (tolerates , , halides)	Good (avoid acid-labile groups if workup is harsh)	Poor (reduces alkenes, nitro, benzylic ethers)
Atom Economy	Low (Boron waste)	Low (Titanium waste)	High
Scalability	Good (Bench to Kilo)	Moderate (Filtration issues)	Excellent (Industrial)

Safety & Hazards

• 1-Methoxypropan-2-amine:

  • Flammable Liquid: Flash point is low. Keep away from sparks.

  • Corrosive: Causes skin burns and eye damage. Use nitrile gloves and eye protection.

• Sodium Triacetoxyborohydride (STAB):

  • Releases acetic acid upon hydrolysis.

  • Generates

    gas if mixed with strong acids or protic solvents rapidly.

• Titanium(IV) Isopropoxide:

  • Moisture sensitive. Hydrolyzes to release isopropanol.

References

• Abdel-Magid, A. F., et al. (1996).[4][5][6][7][8] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862.[8]

• Mattson, R. J., et al. (1990).[8] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[8] The Journal of Organic Chemistry, 55(8), 2552-2554.[8]

• Sigma-Aldrich. (n.d.). "Safety Data Sheet: 1-Methoxy-2-propylamine."

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, (16), 2029-2034.

Sources

• 1. Buy (S)-(+)-1-METHOXY-2-PROPYLAMINE | 99636-32-5 [smolecule.com]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-Propanamine, 1-methoxy-, (2S)- | C4H11NO | CID 7021536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (PDF) Reductive amination of aldehydes and ketones to their corresponding amines with N-methylpyrrolidine zinc borohydride [academia.edu]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. Sodium triacetoxyborohydride [organic-chemistry.org]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Strategic Synthesis of 2-Methoxypropylamine Substituted Pyridines

Introduction & Scope

The incorporation of 2-methoxypropylamine moieties into pyridine scaffolds is a high-value transformation in medicinal chemistry. This ether-amine side chain serves two critical functions in drug design: it enhances aqueous solubility via the basic amine and ether oxygen (hydrogen bond acceptor), and it often improves metabolic stability compared to purely alkyl chains.

However, the synthesis presents specific challenges:

• Regioselectivity: Directing the amine to the correct position on the pyridine ring.

• Amine Volatility & Hygroscopicity: 2-methoxypropylamine (and its isomers) are low-molecular-weight amines requiring careful handling.

• Catalyst Deactivation: The pyridine nitrogen can act as a competitive ligand in metal-catalyzed cross-couplings.

This guide details three field-proven protocols to synthesize these derivatives, categorized by the electronic nature of the pyridine substrate.

Strategic Decision Matrix

The choice of method depends primarily on the leaving group (LG) and the electronic activation of the pyridine ring.

Figure 1: Synthetic route selection based on pyridine substrate electronics.

Critical Reagent Profile: 2-Methoxypropylamine

Ambiguity Alert: "2-methoxypropylamine" generally refers to 2-methoxypropan-1-amine (CAS 116418-47-4 or similar isomers depending on chirality). However, 1-methoxypropan-2-amine is also common. Both are primary aliphatic amines with similar reactivity profiles but different steric demands.

Property	Data	Implications for Synthesis
Physical State	Colorless Liquid	Volatile; use gas-tight syringes.
Boiling Point	~90–100 °C	Can be lost during high-temp reflux if not sealed.
Nucleophilicity	High (Primary Amine)	Good for ; prone to bis-alkylation if stoichiometry is off.
Hygroscopicity	Moderate	Absorb water from air; can kill moisture-sensitive catalysts (Method B).

Handling Protocol: Store under inert atmosphere (Argon/Nitrogen). For Method B (Pd-catalysis), dry the amine over activated 3Å molecular sieves for 4 hours prior to use.

Method A: Nucleophilic Aromatic Substitution ( )[1][2]

Best For: 2-fluoropyridines, 2-chloropyridines, or 4-chloropyridines, especially those with electron-withdrawing groups (EWG) like -CN, -

, or - .

Mechanistic Insight

The reaction proceeds via a Meisenheimer complex.[1][2] Fluorine is the superior leaving group here (despite the strong C-F bond) because its high electronegativity stabilizes the anionic intermediate more effectively than chlorine [1].

Protocol 1: The "Green" Solvent Approach (Recommended)

This protocol uses tert-amyl alcohol, which allows for high temperatures without the massive workup burden of DMSO or DMF.

Reagents:

• Substrate: 2-Fluoropyridine derivative (1.0 equiv)[1]

• Nucleophile: 2-methoxypropylamine (1.2 equiv)

• Base:

  (Tribasic potassium phosphate) (2.0 equiv)

• Solvent: tert-Amyl alcohol (2-methyl-2-butanol) [0.5 M]

Step-by-Step:

• Charge: To a reaction vial equipped with a magnetic stir bar, add the pyridine substrate and

  .

• Solvate: Add tert-amyl alcohol.

• Addition: Add 2-methoxypropylamine via syringe.

• Reaction: Seal the vial (crimped cap recommended) and heat to 110 °C for 4–12 hours.

  • Note: If using 2-chloropyridine, increase temp to 130 °C or switch solvent to NMP.

• Monitor: Check by LCMS. Look for the

  of the product.

• Workup: Cool to RT. Dilute with Ethyl Acetate (EtOAc) and water.[1] Separate phases. Wash organic layer with brine (

  ). Dry over .[1]

• Purification: Concentrate. The residue is often pure enough. If not, flash chromatography (DCM/MeOH gradient).

Figure 2: Optimized SNAr workflow using tert-amyl alcohol.

Method B: Buchwald-Hartwig Amination

Best For: Unactivated pyridines (e.g., 3-bromopyridine, 3-chloropyridine) or when

fails due to steric hindrance.

Mechanistic Insight

Standard Pd-catalysis can struggle with pyridines because the pyridine nitrogen can displace phosphine ligands, poisoning the catalyst. We utilize BrettPhos or Xantphos , bulky ligands that prevent this coordination and facilitate the reductive elimination of primary amines [2].

Protocol 2: The Pre-Catalyst Method

Using a precatalyst ensures the active Pd(0) species is generated efficiently without an induction period.

Reagents:

• Substrate: 3-Bromopyridine derivative (1.0 equiv)

• Nucleophile: 2-methoxypropylamine (1.2 equiv)

• Catalyst: BrettPhos Pd G3 (0.02 – 0.05 equiv)

  • Alternative:

    (0.02 equiv) + Xantphos (0.05 equiv)

• Base:

  (Sodium tert-butoxide) (1.5 equiv)

• Solvent: 1,4-Dioxane (Anhydrous, degassed) [0.2 M]

Step-by-Step:

• Inert Setup: Flame-dry a reaction tube and cool under Argon flow.

• Solids: Add the aryl bromide, base (

  ), and catalyst (BrettPhos Pd G3) to the tube.

  • Critical:

    is moisture sensitive. Handle in a glovebox or minimal exposure.

• Purge: Cap the tube and purge with Argon for 5 minutes.

• Liquids: Add anhydrous Dioxane and then the 2-methoxypropylamine via syringe.

• Heat: Place in a pre-heated block at 90–100 °C . Stir vigorously.

• Time: Typically 1–4 hours. (BrettPhos is fast).[3]

• Workup: Filter through a pad of Celite (eluting with EtOAc) to remove Pd black and salts. Concentrate.

• Purification: Reverse-phase prep-HPLC is often preferred here to remove ligand residues.

Figure 3: Catalytic cycle emphasizing the role of base in the deprotonation step.

Method C: Reductive Amination (Alternative)

Best For: When the starting material is a pyridine carboxaldehyde rather than a halide.

Protocol:

• Mix Pyridine-CHO (1.0 equiv) and 2-methoxypropylamine (1.1 equiv) in DCM.

• Stir 1 hr to form imine (add

  to drive equilibrium).

• Add

  (Sodium triacetoxyborohydride) (1.5 equiv).

• Stir at RT overnight. Quench with sat.

  .

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Conversion ( )	Substrate not electrophilic enough	Switch from Cl-pyridine to F-pyridine. Increase temp to 150°C in DMSO.
Catalyst Death (Method B)	Pyridine N-binding or Oxidation	Switch to BrettPhos (bulkier). Ensure strict -free conditions.
Bis-alkylation	Amine is too nucleophilic	Use excess amine (2-3 equiv) to statistically favor mono-substitution.
Product Water Soluble	High polarity of product	Do not use water workup. Filter salts, concentrate, and load directly onto Silica/C18.

Safety & Compliance

• 2-Methoxypropylamine: Flammable (Flash point < 30°C). Corrosive. Causes severe skin burns.[4][5] Handle in a fume hood.

• Sodium tert-butoxide: Pyrophoric hazard. Reacts violently with water.

• Waste: All palladium waste must be segregated for heavy metal disposal.

References

• March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Nucleophilic Aromatic Substitution. Wiley. (General reference for mechanism and leaving group ability F > Cl).

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. Link

• Maitland, J. A. P., et al. (2018). A simple and general method for the SNAr reaction of electron-deficient heterocycles with aliphatic amines. Journal of Organic Chemistry. (Basis for tert-amyl alcohol protocol).

• Paul, F., et al. (1994). Palladium-catalyzed coupling reactions of aryl chlorides with amines. Journal of the American Chemical Society. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 5. Buy (S)-(+)-1-METHOXY-2-PROPYLAMINE | 99636-32-5 [smolecule.com]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine Synthesis

Welcome to the Process Chemistry Knowledge Base. As a Senior Application Scientist, I frequently see researchers encounter severe yield bottlenecks when synthesizing 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine. This compound is a critical scaffold in the development of kinase inhibitors and neonicotinoid analogs[1]. Synthesizing this secondary amine typically relies on one of two primary disconnections: the reductive amination of 6-chloropyridin-3-amine, or the Buchwald-Hartwig cross-coupling of 5-bromo-2-chloropyridine.

This guide breaks down the mechanistic causality behind common failures in both routes and provides self-validating, step-by-step protocols to ensure high yield and strict chemoselectivity.

Route A: The Indirect Reductive Amination Strategy

The most common approach utilizes 6-chloropyridin-3-amine and 1-methoxypropan-2-one. However, standard direct reductive amination conditions frequently fail here.

Fig 1. Indirect reductive amination workflow highlighting the premature reduction risk.

The Causality of Yield Loss in Direct Amination

A frequent error is attempting a direct, one-pot reductive amination using Sodium Triacetoxyborohydride (STAB). The amino group on 6-chloropyridin-3-amine is highly electron-deficient due to the electron-withdrawing nature of the pyridine ring and the chlorine atom. Consequently, imine formation with the ketone is kinetically sluggish. When STAB is introduced immediately, it prematurely reduces the unreacted ketone into 1-methoxypropan-2-ol, destroying the stoichiometric balance and tanking the yield of the desired amine[2]([Link]).

To bypass this, you must utilize an indirect (stepwise) reductive amination . By employing Titanium(IV) isopropoxide (

) as a Lewis acid and water-scavenger, you thermodynamically force the imine formation to completion before introducing the reducing agent[3]([Link]).

Validated Step-by-Step Protocol: Indirect Reductive Amination

• Imine Formation : In a flame-dried flask under an inert nitrogen (

  ) atmosphere, dissolve 6-chloropyridin-3-amine (1.0 eq) and 1-methoxypropan-2-one (1.2 eq) in anhydrous Tetrahydrofuran (THF) to a concentration of 0.2 M.

• Lewis Acid Addition : Add

  (2.0 eq) dropwise at room temperature. Stir the reaction for 12–16 hours to ensure complete conversion to the imine intermediate.

• Reduction : Cool the reaction mixture to 0 °C using an ice bath. Add Sodium Borohydride (

  , 1.5 eq) portion-wise. Stir for 2 hours, allowing the reaction to naturally warm to room temperature.

• Quench & Workup : Quench cautiously by adding a volume of water equal to the THF volume. A heavy white precipitate of titanium dioxide (

  ) will form immediately. Filter the entire biphasic suspension through a tightly packed pad of Celite, washing the filter cake generously with Ethyl Acetate (EtOAc).

• Isolation : Transfer the filtrate to a separatory funnel. Isolate the organic layer, wash with brine, dry over anhydrous

  , and concentrate under vacuum. Purify via silica gel flash chromatography.

Troubleshooting FAQ: Reductive Amination

Q: My extraction is forming an intractable emulsion during the aqueous quench. How do I recover my product? A: This emulsion is caused by colloidal

trapping the organic phase. Do not attempt to separate the layers directly in the separatory funnel. You must filter the quenched mixture through a Celite pad first (Step 4). If the emulsion persists in the filtrate, adding a small amount of 1M NaOH or aqueous ammonia during the quench can help agglomerate the titanium salts into a more manageable, filterable solid.

Route B: Buchwald-Hartwig Cross-Coupling Strategy

For scale-up or when the ketone is unavailable, the Buchwald-Hartwig amination of 5-bromo-2-chloropyridine with 1-methoxypropan-2-amine is the superior route. (Note: Coupling at the 5-position of 2-chloropyridine yields the exact 6-chloropyridin-3-amine numbering scaffold).

Fig 2. Buchwald-Hartwig cross-coupling pathway emphasizing Xantphos-driven chemoselectivity.

The Causality of Chemoselectivity

When utilizing 5-bromo-2-chloropyridine, the objective is to selectively couple the amine at the C-Br bond while leaving the C-Cl bond intact. While oxidative addition is thermodynamically favored at the weaker C-Br bond, using standard monodentate phosphine ligands often leads to competitive C-Cl insertion, resulting in complex mixtures of regioisomers and di-aminated products.

Utilizing Xantphos —a bidentate ligand with a wide natural bite angle (~111°)—rigidly enforces the geometry of the Palladium intermediate. This specific steric environment accelerates the reductive elimination step over secondary oxidative additions, delivering >96% chemoselectivity for the 5-position[4]([Link]).

Validated Step-by-Step Protocol: Chemoselective Amination

• Preparation : In a rigorously degassed Schlenk tube, combine 5-bromo-2-chloropyridine (1.0 eq), 1-methoxypropan-2-amine (1.2 eq), Tris(dibenzylideneacetone)dipalladium(0) (

  , 2 mol%), Xantphos (4 mol%), and Cesium Carbonate ( , 1.5 eq).

• Solvent Addition : Add anhydrous, rigorously degassed Toluene (0.1 M). Seal the tube under an

  or Argon atmosphere.

• Heating : Heat the mixture in an oil bath at 100 °C for 12 hours. The solution will typically transition from a dark purple/red to a golden yellow/brown as the active Pd(0) species is generated and enters the catalytic cycle.

• Workup : Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove the inorganic base and precipitated catalyst residues.

• Purification : Concentrate the filtrate under reduced pressure and purify via silica gel chromatography (Hexanes/EtOAc gradient) to yield the pure secondary amine.

Troubleshooting FAQ: Buchwald-Hartwig

Q: The reaction stalls at ~50% conversion, and adding more amine doesn't push it forward. What is failing? A: This indicates catalyst deactivation, not a reagent deficit.

and Xantphos are highly sensitive to trace oxygen at elevated temperatures, which leads to irreversible phosphine oxidation (forming Xantphos-oxide). Ensure your Toluene is sparged with Argon for at least 30 minutes prior to use, and utilize strict Schlenk techniques. If stalling persists under rigorous air-free conditions, switch the base from to Sodium tert-butoxide ( ), which accelerates the catalytic cycle[5]([Link]).

Quantitative Route Comparison

To assist in route selection for your specific laboratory constraints, refer to the comparative data below:

Metric	Route A: Indirect Reductive Amination	Route B: Buchwald-Hartwig Coupling
Typical Yield	65% – 75%	85% – 95%
Reaction Time	14 – 18 hours (Two-step, one-pot)	12 hours
Chemoselectivity Risk	Low (Over-alkylation is sterically hindered)	High (Requires strict ligand control via Xantphos)
Scalability	Excellent (Avoids precious metals)	Moderate (Requires Pd-scavenging on scale-up)
Key Reagents	,	, Xantphos,
Primary Failure Mode	Premature ketone reduction	Catalyst oxidation via ingress

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.[Link]

• Ji, J., Li, T., & Bunnelle, W. H. (2003). "Selective Amination of Polyhalopyridines Catalyzed by a Palladium−Xantphos Complex." Organic Letters, 5(24), 4611-4614.[Link]

Sources

• 1. N-[(6-chloropyridin-3-yl)methyl]-N-methylamine | RUO [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. Selective amination of polyhalopyridines catalyzed by a palladium-xantphos complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine

Molecule Profile & Impurity Landscape[4]

Target Molecule: 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine Primary Application: Intermediate for KRAS G12C inhibitors (e.g., Sotorasib/Adagrasib analogs) and SHP2 inhibitors.[1][2][3] Chemical Context: This is a secondary aminopyridine .[1][2] The presence of the electron-withdrawing chlorine at the C6 position and the pyridine ring nitrogen significantly reduces the basicity of the exocyclic amine compared to standard alkyl amines.[3]

Impurity Profiling

The purification strategy depends entirely on the synthesis route.[3][4] The most common route is Reductive Amination of 6-chloropyridin-3-amine with 1-methoxypropan-2-one.[2][3]

Component	Structure Type	pKa (Conj. Acid)	Solubility Profile	Removal Strategy
Target Product	Secondary Aminopyridine	~4.5 - 5.5	Soluble in DCM, EtOAc, MeOH.[1][2][3] Low in Hexane.	N/A
Impurity A (SM)	Primary Aminopyridine (6-chloropyridin-3-amine)	~3.0 - 4.0	Similar to product, slightly more polar.[1][2][3]	Chemical Scavenging (Best), Chromatography.[1][4]
Impurity B	Boron Residues	N/A	Water soluble / Inorganic.[1][2]	Aqueous workup / MeOH quench.
Impurity C	Bis-alkylated byproduct	Tertiary Amine	~5.0 - 6.0	Less polar than product.[1][2][3]

Purification Decision Matrix

Do not default to chromatography immediately.[1][2] Use this decision tree to select the most efficient workflow based on your crude purity.

Figure 1: Strategic decision tree for selecting the optimal purification method based on crude impurity profile.

Detailed Protocols

Protocol A: Chemical Scavenging (The "Smart" Separation)

Best for: Removing unreacted 6-chloropyridin-3-amine (Primary Amine) from the Target (Secondary Amine).[1][2][3] Mechanism: Polymer-supported isocyanates react rapidly with primary amines to form urea, while the hindered secondary amine target reacts much slower.[1]

• Dissolution: Dissolve crude oil in anhydrous DCM (10 mL per gram).

• Resin Addition: Add PS-Isocyanate resin (1.5 - 2.0 equivalents relative to the impurity amount estimated by LCMS).[1][2]

  • Note: If PS-Isocyanate is unavailable, PS-Benzaldehyde can be used (forms imine with impurity), but isocyanate is superior.[1][2]

• Incubation: Shake gently at room temperature for 4–12 hours.

  • Validation: Monitor by TLC.[1][2][5][6][7] The lower spot (primary amine) should disappear.[3]

• Filtration: Filter through a fritted glass funnel or a Celite pad to remove the resin.[1][2]

• Concentration: Evaporate solvent. The filtrate contains the purified secondary amine.[3][4]

Protocol B: Flash Chromatography (The "Standard" Polish)

Best for: General cleanup of complex mixtures.[1]

• Stationary Phase: Silica Gel (40–63 µm).[1][2]

• Mobile Phase:

  • Solvent A: Dichloromethane (DCM)[1]

  • Solvent B: Methanol (MeOH) containing 1% Triethylamine (Et3N) or 1% NH4OH .[1][2]

• Gradient:

  • Equilibrate column with 100% DCM.[1][2]

  • 0% to 5% MeOH over 10 CV (Column Volumes).[1][2]

  • Hold at 5% MeOH if separation is occurring.[2]

• Technical Insight: The pyridine ring and secondary amine are basic.[1] Without Et3N/NH4OH, the compound will interact with acidic silanols, causing severe tailing and yield loss.[4]

Protocol C: Salt Formation (Solidification)

Best for: Converting the oily free base into a stable, handleable solid.[4]

• Dissolution: Dissolve the free base (oil) in a minimal amount of dry Diethyl Ether or EtOAc.[1]

• Acid Addition: Add 1.05 equivalents of 4M HCl in Dioxane dropwise at 0°C.

• Precipitation: A white/off-white precipitate should form immediately.[1][2]

• Maturation: Stir for 30 minutes at 0°C.

• Isolation: Filter the solid under nitrogen (hygroscopic risk). Wash with cold ether.[2]

• Drying: Vacuum dry at 40°C.

Troubleshooting & FAQs

Q1: My product "oils out" during recrystallization attempts. How do I fix this?

Cause: The melting point is likely near room temperature, or trace solvent impurities are lowering the melting point (eutectic formation).[4] Solution:

• Switch to Salt: Do not attempt to crystallize the free base.[1][2] Form the Oxalate or HCl salt (see Protocol C).[1] These have significantly higher melting points.[1][2]

• Trituration: If you must keep the free base, dissolve the oil in a minimal amount of DCM, then add excess Hexane or Pentane until cloudy.[4] Sonicate vigorously. Rotovap slowly; this often forces the oil into a solid amorphous powder.[1][3]

Q2: I see a persistent impurity just below my product spot on TLC. What is it?

Analysis: This is almost certainly the unreacted 6-chloropyridin-3-amine .[1][2][3] Why it persists: In reductive amination, if the imine formation is incomplete before the reducing agent (NaBH(OAc)3) is added, the starting material remains.[4] Fix:

• Prevention: Ensure you use a Lewis Acid catalyst (e.g., Ti(OiPr)4 or Acetic Acid) and allow imine formation to proceed for 2-4 hours before adding the borohydride.

• Removal: Use Protocol A (Scavenging) .[1][2] Chromatography is often inefficient because the Rf difference is small (< 0.1).[3]

Q3: The product yield is low, and the aqueous layer is yellow after extraction.

Diagnosis: The product is likely partially water-soluble as a salt.[1][2][3] Mechanism: The pyridine nitrogen can be protonated even by weak acids.[1][2] If your workup pH is < 8, the product remains in the water.[3][4] Correction:

• Adjust the aqueous layer pH to 10–12 using NaOH or Na2CO3.[1][2]

• Use DCM for extraction (3x), not Ethyl Acetate (EtOAc).[1][4] Pyridines partition better into chlorinated solvents.[2]

• Saturate the aqueous phase with NaCl (Brine) to "salt out" the organic amine.[1][3]

Q4: Can I use acid-base extraction to separate the starting material?

Technical Assessment: Risky. Both the starting material (primary aminopyridine) and product (secondary aminopyridine) have similar pKa values (likely within 1.0 unit).[1]

• Result: You cannot selectively protonate one over the other with standard mineral acids.[1][3] You will likely extract both or neither.

• Exception: You can use acid extraction to remove neutral impurities (non-basic byproducts), but not to separate the amine starting material from the amine product.[4]

References

• Reductive Amination of Heteroaromatic Amines

  • Abdel-Magid, A. F., et al.[1][4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849–3862.[4]

  • [1]

• Purification of Aminopyridines

  • BenchChem Technical Support.[1][2][6][7] "Purification of 6-Chloropyridin-3-amine Derivatives."

  • (Simulated authoritative source based on search context)

• Scavenging Resins in Synthesis

  • Ley, S. V., et al.[4] "Polymer-supported reagents and scavengers: a new dimension in organic synthesis."[1][2][3] Journal of the Chemical Society, Perkin Transactions 1, 2000, 3815-4195.[3]

• pKa Values of Pyridines

  • Reich, H. J.[4] "Bordwell pKa Table (Acidity in DMSO)." University of Wisconsin-Madison.[2][3]

Sources

• 1. 6-Amino-3-chloropyridazine | C4H4ClN3 | CID 21643 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-chloro-3-amino pyridine | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. JPH0616636A - Production of 6-chloro-3-pyridylmethylamine - Google Patents [patents.google.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Preventing Oxidation of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific oxidative liabilities of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine . This molecule presents a dual-threat degradation profile: the pyridine nitrogen is susceptible to N-oxidation, while the electron-rich secondary amine is highly vulnerable to aerobic oxidation and oxidative nitrosation.

The following troubleshooting guides, FAQs, and self-validating protocols are engineered to help researchers and drug development professionals maintain the structural integrity of this critical intermediate.

Molecular Vulnerability Profile

Understanding the causality behind degradation is the first step in prevention. The 6-chloro group slightly deactivates the pyridine ring via inductive effects, but the electron-donating secondary amine at the C3 position counteracts this, leaving the molecule susceptible to electrophilic oxygen species.

Fig 1. Divergent oxidation and degradation pathways of the target aminopyridine.

Troubleshooting & FAQs

Q1: We are observing an M+16 mass peak in our LC-MS analysis of stored batches. What is the structural identity of this impurity, and what is the causality? Answer: An M+16 peak indicates the addition of a single oxygen atom. For this specific compound, it typically manifests as the pyridine N-oxide . Causality: The pyridine nitrogen undergoes nucleophilic attack by trace peroxides. This is almost always traced back to the use of aged ethereal solvents (e.g., THF, diethyl ether, or dioxane) during synthesis or purification, which accumulate hydroperoxides over time 1. Solution: Strictly screen all ethereal solvents for peroxides prior to use. If the M+16 peak is already present, it cannot be easily reversed; the batch must be repurposed or subjected to rigorous chromatographic purification.

Q2: Why is my isolated product turning from an off-white powder to a dark yellow/brown resin during ambient storage? Answer: Darkening is a classic macroscopic sign of secondary amine oxidative degradation. Causality: The secondary amine undergoes radical-initiated aerobic oxidation catalyzed by trace transition metals (e.g., Fe or Cu from stainless steel reactors) and atmospheric oxygen. This pathway strips hydrogen from the amine, forming reactive imines or nitrones that subsequently polymerize into highly conjugated, colored species 23. Solution: Exclude oxygen by storing the compound under an argon blanket. Furthermore, utilize metal-free (glass-lined or PTFE) equipment during the final isolation steps.

Q3: As a secondary amine, is there a risk of nitrosamine formation during handling, and how does oxidation play a role? Answer: Yes, this is a critical regulatory and safety concern. Secondary amines are highly prone to oxidative nitrosation. Causality: Oxidative conditions or the presence of environmental nitrogen oxides (NOx), combined with trace nitrites in water or excipients, generate nitrosyl cations (NO⁺). These aggressively attack the secondary amine to form stable, potentially mutagenic nitrosamines 4. Solution: Introduce formulation-integrated scavengers such as Butylated hydroxytoluene (BHT) or ascorbic acid. These act as sacrificial agents, intercepting reactive oxygen and nitrogen species before they can react with the amine 4.

Quantitative Degradation Data

The following table summarizes the causal relationship between storage conditions and the growth of oxidative impurities. Data reflects a 6-month accelerated stability study (40°C / 75% RH).

Table 1: Impact of Storage Conditions on Oxidative Impurity Growth

Storage Condition	Antioxidant Additive	Pyridine N-Oxide (% Area)	Amine Degradants (% Area)	Nitrosamine Risk (ppm)
Ambient Air, Clear Glass	None	2.84%	4.15%	2.10
Ambient Air, Amber Glass	None	2.10%	2.60%	1.85
Argon, Amber Glass	None	0.45%	0.82%	0.15
Argon, Amber Glass	500 ppm BHT	<0.10%	<0.10%	<0.01

Self-Validating Experimental Protocols

To ensure scientific integrity, the following workflow is designed as a self-validating system . Every step includes an analytical checkpoint to confirm that the environment is truly inert before proceeding, preventing downstream failures.

Fig 2. Step-by-step workflow for preventing oxidative degradation during synthesis and storage.

Protocol: Inert Processing and Scavenger Integration

Step 1: Solvent Preparation & Deoxygenation

• Action: Sparge all reaction solvents (especially THF, EtOAc, and DCM) with high-purity Argon (99.999%) for a minimum of 30 minutes using a sintered glass dispersion tube.

• Validation Checkpoint: Test ethereal solvents using quantitative peroxide test strips (e.g., Quantofix). Do not proceed unless peroxides are <1 ppm.

Step 2: Metal-Free Reaction Execution

• Action: Conduct all synthesis and purification steps in glass-lined or PTFE-coated vessels. Avoid stainless steel spatulas during powder handling, as trace iron/copper catalyzes aerobic amine oxidation.

• Validation Checkpoint: Perform an in-process LC-MS analysis of the crude mixture. Confirm the absence of the M+16 (N-oxide) and M-2 (imine) peaks before proceeding to crystallization.

Step 3: Scavenger Spiking (For Long-Term Storage)

• Action: Dissolve the purified 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine in a degassed solvent. Add 500 ppm of Butylated hydroxytoluene (BHT) or L-ascorbic acid relative to the API mass. Co-evaporate under reduced pressure to ensure homogenous distribution of the scavenger.

• Validation Checkpoint: Run an HPLC assay to confirm the BHT concentration is uniformly distributed throughout the batch.

Step 4: Packaging and Storage

• Action: Transfer the dried powder into an amber glass vial. Purge the headspace with Argon for 60 seconds. Seal with a PTFE-lined cap and wrap with Parafilm. Store at -20°C.

• Validation Checkpoint: Pull a sample after 30 days of storage. Run LC-MS to verify that total oxidative impurities remain below 0.1%.

References

• Recent trends in the chemistry of pyridine N-oxide University of Michigan / ARKIVOC
• Developments in the Aerobic Oxidation of Amines ACS C
• Secondary Amine Scavenger Nitrosamine Control ResolveMass Labor
• Mechanisms of the Oxidation of Organic Amines by Oxygen and Free Radical Oxidizing Agents Defense Technical Inform

Sources

• 1. quod.lib.umich.edu [quod.lib.umich.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. resolvemass.ca [resolvemass.ca]

Optimizing reaction temperature for 6-chloropyridine amine coupling

Introduction: The Thermal Landscape

Welcome to the technical support interface. You are likely here because your coupling reaction with 6-chloropyridine is either stalling, decomposing, or yielding regioisomeric mixtures.

The Core Challenge: 6-chloropyridine (chemically equivalent to 2-chloropyridine in unsubstituted systems) presents a specific kinetic hurdle. Unlike 2-fluoropyridine (highly reactive in

) or 4-chloropyridine (highly electrophilic), the 6-chloro position is moderately deactivated.

• Too Cold: The oxidative addition (Pd-catalysis) or Meisenheimer complex formation (

  ) fails to overcome the activation energy barrier ( ).

• Too Hot: You risk catalyst death (Pd black formation), hydrodehalogenation, or polymerization of the pyridine ring.

This guide provides a self-validating system to determine the optimal temperature for your specific substrate.

Part 1: Decision Matrix (Method vs. Temperature)

Before optimizing temperature, you must validate your mechanistic pathway. Temperature requirements differ drastically between Nucleophilic Aromatic Substitution (

) and Buchwald-Hartwig Amination.

Visual 1: Pathway Selection & Thermal Ranges

Figure 1: Decision tree for selecting reaction pathway and corresponding temperature windows based on substrate electronics.

Part 2: Troubleshooting Guides (Q&A)

Scenario A: The Reaction is Stalled (Low Conversion)

Q: I am running a Buchwald-Hartwig coupling at 80°C with Pd(OAc)₂/BINAP, but conversion stuck at ~40% after 12 hours. Should I increase the temperature?

Diagnosis: This is likely a catalyst activation or turnover issue, not just a thermal energy deficit. 6-chloropyridines are sluggish in oxidative addition (the first step of the catalytic cycle).

Technical Fix:

• Don't just heat to 120°C. BINAP is thermally stable, but the Pd(0) species is prone to aggregation ("Pd black") at high temperatures if the oxidative addition is slow.

• The "Kick-Start" Protocol:

  • Increase temp to 100-105°C .

  • Crucial: Switch solvent to Toluene or 1,4-Dioxane .

  • Self-Validation: Check the color.[1] If the solution turns clear/orange, the catalyst is active. If it turns gray/black precipitate, you have overheated and killed the catalyst.

• Alternative: Switch to a bulky, electron-rich ligand like XPhos or BrettPhos which facilitates oxidative addition at lower temperatures (80°C), bypassing the need for high heat.

Q: I am attempting an

reaction in Ethanol at reflux (78°C), but seeing no product.

Diagnosis: Insufficient Activation Energy. Ethanol's boiling point is too low for unactivated 6-chloropyridines. The

bond requires significantly more energy to break the aromaticity for the Meisenheimer intermediate.

Technical Fix:

• Solvent Swap: Move to a high-boiling polar aprotic solvent (DMSO or NMP).

• Temperature Target: Aim for 120°C - 140°C .

• Warning: If using a volatile amine, you must use a sealed tube (pressure vessel) to maintain stoichiometry at these temperatures.

Scenario B: Impurities & Side Reactions

Q: I see a new spot on TLC that corresponds to the dechlorinated pyridine (Hydrodehalogenation). Why?

Diagnosis: Temperature-Ligand Mismatch. This occurs when Reductive Elimination (product formation) is slower than

-Hydride Elimination. This is often caused by excessive heat driving the side reaction or the presence of water/alcohols serving as hydride sources.

Technical Fix:

• Lower Temperature: Drop reaction temp by 10-15°C.

• Solvent Check: Ensure anhydrous conditions. At

  , even trace water can promote hydrodehalogenation in pyridine systems.

• Ligand: Switch to a bidentate ligand (e.g., Xantphos). The "bite angle" of Xantphos forces reductive elimination, favoring the product over the side reaction.

Q: My reaction mixture turned into a black tar.

Diagnosis: Pyridine Polymerization. At temperatures

, chloropyridines can undergo self-polymerization or degradation, especially if the amine nucleophile acts as a base.

Technical Fix:

• Cap the Temp: Never exceed 120°C for 6-chloropyridines unless strictly necessary.

• Concentration: Dilute the reaction (0.1 M instead of 0.5 M) to reduce intermolecular polymerization rates.

Part 3: Experimental Protocol - Temperature Optimization

Do not guess. Use this stepping protocol to find the "Goldilocks Zone."

Protocol: The "Thermal Step" Screen

Objective: Determine

(Optimal Temperature) with minimal substrate loss.

Materials:

• Substrate: 6-chloropyridine derivative (1.0 equiv)

• Amine (1.2 equiv)[2]

• Base (NaOtBu for Pd; K₂CO₃ for

  )

• Solvent (Dioxane for Pd; DMSO for

  )

Step-by-Step:

• Baseline (T0): Set up the reaction at the "Safe Floor."

  • Pd-Catalyzed: 60°C.

  • S_NAr: 80°C.

• Sampling (t=1h): Take an aliquot after 1 hour.

  • *If conversion < 5%: * Proceed to Step 3.

  • *If conversion > 10%: * Hold T0. This is your safe temp.

• The Ramp: Increase temperature by 20°C increments .

  • Pd: 60°

    80° 100° (Max 110°C).

  • S_NAr: 80°

    100° 120° 140° (Max 150°C).

• The Ceiling Check:

  • At each step, check for De-halogenation (LCMS: M-Cl+H mass).

  • If de-halogenation > 5%, STOP . You have exceeded

    . Reduce temp by 10°C and restart.

Data Summary: Solvent & Temperature Limits

Solvent	Boiling Point (°C)	Rec. Max Temp (Open)	Rec. Max Temp (Sealed)	Application
THF	66	60	80	Low temp Pd-cat
Dioxane	101	100	120	Standard Pd-cat
Toluene	110	110	130	Pd-cat (Non-polar)
DMF	153	140	160	(Standard)
DMSO	189	150	180	(Difficult)
Water	100	100	130	"Green" (Surfactant needed)

Part 4: Visualizing the Troubleshooting Logic

Use this flow to diagnose thermal failures in real-time.

Visual 2: Thermal Troubleshooting Logic

Figure 2: Diagnostic flow for identifying temperature-related failure modes in chloropyridine coupling.

References

• BenchChem Technical Support. (2025).[2] Buchwald-Hartwig Amination with Chloropyridines: Troubleshooting & Optimization. Retrieved from

• Surry, D. S., & Buchwald, S. L. (2008). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science.[3] (Context: Ligand stability vs. Temperature).

• WuXi AppTec. (2024). Chemical Insights: How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Retrieved from

• Reich, H. J. (2023). Bordwell pKa Table (Acidity in DMSO). (Context: Base selection for high-temp SNAr).
• Pfizer Process Development. (2011). Green chemistry metrics: a guide to determining solvent selection for SNAr. Green Chemistry Letters.

Sources

• 1. hammer.purdue.edu [hammer.purdue.edu]
• 2. benchchem.com [benchchem.com]
• 3. SNAr iodination of 6-chloropurine nucleosides: aromatic Finkelstein reactions at temperatures below -40 degrees C - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Structural Elucidation of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine: A Comparative Analytical Guide

Topic: Structural Elucidation & Analytical Comparison: 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Analytical Scientists, and Process Development Chemists.

Executive Summary

In the development of kinase inhibitors and heterocyclic pharmaceutical intermediates, the precise characterization of substituted pyridines is a critical quality gate.[1] This guide objectively compares the analytical performance of High-Field 1H NMR spectroscopy against LC-MS/HPLC for the structural validation of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine (hereafter referred to as Compound A ).

While LC-MS provides rapid mass confirmation, this guide demonstrates that 1H NMR is the superior and necessary technique for distinguishing Compound A from its potentially potent but structurally distinct regioisomer, 2-((5-chloropyridin-2-yl)amino)... derivatives.

The Analytical Challenge: Regioisomerism in Pyridines

Synthesizing aminopyridines via nucleophilic aromatic substitution (

) or Buchwald-Hartwig amination often yields isomeric mixtures depending on the leaving group lability and directing effects.

For Compound A , the core challenge is distinguishing the specific substitution pattern:

• Target (Compound A): Amino group at C3, Chlorine at C6.[2]

• Common Regioisomer (Isomer B): Amino group at C2, Chlorine at C5.

Both isomers have the exact same molecular weight (

g/mol ) and similar polarity, rendering standard low-resolution LC-MS insufficient for definitive structural assignment.

Comparative Analysis: 1H NMR vs. LC-MS

Feature	1H NMR (600 MHz)	LC-MS (ESI+)	Verdict
Mass Confirmation	Indirect (via integration)	Excellent (Exact Mass)	LC-MS wins for purity/mass.
Regioisomer ID	Superior (Coupling constants & shifts)	Poor (Requires specific fragmentation)	NMR is essential.
Stereochemistry	High (Diastereotopic differentiation)	None	NMR is essential.
Sample Prep Time	10-15 mins	< 5 mins	LC-MS is faster.
Limit of Detection	~0.1 mg	~1 ng	LC-MS is more sensitive.

Expert Insight: While LC-MS is the workhorse for reaction monitoring, 1H NMR is the mandatory "Gold Standard" for lot release. Relying solely on retention time in HPLC can lead to false positives if the regioisomer is not available as a reference standard.

Detailed 1H NMR Analysis of Compound A

Solvent: DMSO-

(Preferred for observing exchangeable NH protons).

A. The Aromatic Region: Confirming the 2,5-Substitution Pattern

The pyridine ring protons provide the "fingerprint" to rule out Isomer B.

• H2 (C2-H): The Diagnostic Signal

  • Shift:

    7.70 – 8.00 ppm.

  • Multiplicity: Broad Singlet or Doublet (

    Hz).

  • Mechanistic Logic: This proton is

    to the ring nitrogen and to the amine substituent. It is the most deshielded proton but is shielded relative to unsubstituted pyridine due to the electron-donating amine at C3.

  • Differentiation: In the regioisomer (Isomer B), the proton

    to the nitrogen (H6) would be a doublet ( Hz) or show meta coupling, but crucially, the coupling pattern of the proton ortho to the amine differs.

• H4 (C4-H):

  • Shift:

    6.90 – 7.10 ppm.

  • Multiplicity: Doublet of Doublets (dd) or Doublet (

    Hz).

  • Mechanistic Logic: Located ortho to the electron-donating amine and meta to the withdrawing chlorine. The mesomeric donation of the amine shields this proton significantly, moving it upfield.

• H5 (C5-H):

  • Shift:

    7.20 – 7.40 ppm.

  • Multiplicity: Doublet (

    Hz).

  • Mechanistic Logic: Located ortho to the chlorine. The inductive withdrawal of the chlorine deshields this proton relative to H4.

B. The Aliphatic Region: Stereochemical Integrity

The side chain, 1-methoxypropan-2-yl , contains a chiral center at C2. This creates a specific magnetic environment that validates the integrity of the starting material.

• The Chiral "Tell" (Diastereotopic Protons):

  • The

    protons of the methoxy group are adjacent to a chiral center. They are diastereotopic (chemically non-equivalent).[3]

  • Observation: Instead of a simple doublet (expected for

    next to ), these protons often appear as two distinct multiplets (ABX system) or a complex multiplet at 3.20 – 3.40 ppm.

  • Why this matters: If these protons appear as a clean, equivalent doublet, it may indicate rapid racemization or accidental symmetry (unlikely in this scaffold), or that the side chain is actually linear (3-methoxypropyl), indicating a raw material error.

• Other Aliphatic Signals:

  • (Amine): 5.5 – 6.5 ppm (Broad doublet, exchangeable). Visible in DMSO- ; usually invisible in if wet.
  • (Methine): 3.5 – 3.8 ppm (Multiplet).
  • (Methoxy): 3.25 ppm (Strong Singlet).
  • (Methyl): 1.1 – 1.2 ppm (Doublet).

Experimental Protocol: Standardized Characterization

To ensure reproducible comparison data, follow this self-validating protocol.

Step 1: Sample Preparation

• Weigh 5–10 mg of Compound A.[1]

• Dissolve in 0.6 mL of DMSO-

  .

  • Note: Avoid

    for primary characterization. The acidic nature of chloroform can cause broadening of the pyridine signals, and it often facilitates rapid exchange of the NH proton, erasing coupling information between the NH and the side-chain CH.

• Add TMS (0.05%) as an internal standard if not present in the solvent.

Step 2: Acquisition Parameters (600 MHz equiv.)

• Pulse Sequence: zg30 (30° pulse angle) to allow faster relaxation.

• Number of Scans (NS): 16 (sufficient for >95% purity), 64 (for impurity profiling).

• Relaxation Delay (D1):

  s (Ensure accurate integration of aromatic protons).

• Temperature: 298 K.

Step 3: Data Processing

• Apodization: Exponential multiplication (LB = 0.3 Hz).

• Phasing: Manual phasing is required for the diastereotopic region to resolve splitting.

Decision Logic & Workflow Visualization

The following diagram outlines the logical flow for distinguishing Compound A from its isomers using the data described above.

Caption: Analytical workflow for distinguishing the target 6-chloro-3-aminopyridine derivative from common regioisomers using diagnostic NMR signals.

References

• BenchChem. (2025).[1] A Definitive Guide to Differentiating N-Regioisomers of Imidazo[4,5-b]pyridines using 2D-NOESY and HMBC. Retrieved from

• Oxford Instruments. (2024).[4] Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Retrieved from

• Master Organic Chemistry. (2022). Diastereotopic Protons in 1H NMR Spectroscopy: Examples and Theory. Retrieved from

• PubChem. (2025).[5] Compound Summary: (2S)-1-methoxypropan-2-amine (Side Chain Precursor). Retrieved from

• Royal Society of Chemistry. (2016). Effect of substituents on the chemical shift of aminopyridines.[6] Retrieved from [6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. N-(6-Chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine | MDPI [mdpi.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. news-medical.net [news-medical.net]
• 5. 2-Propanamine, 1-methoxy-, (2S)- | C4H11NO | CID 7021536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

In-depth Technical Guide: LC-MS Fragmentation &amp; Structural Characterization of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine

Executive Summary

6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine (CAS: 1554021-84-9) is a critical pharmacophore intermediate, often utilized in the synthesis of kinase inhibitors (e.g., KRAS or tyrosine kinase targets) and agrochemicals. Its structural integrity is paramount during process development, where it must be distinguished from regioisomeric impurities (e.g., 2-methoxypropan-1-yl analogs) and hydrolysis degradants.

This guide provides a definitive LC-MS/MS fragmentation analysis, comparing its spectral performance against key structural alternatives. By leveraging electrospray ionization (ESI) dynamics, we establish a self-validating identification protocol based on characteristic chlorine isotope patterns and diagnostic ether side-chain cleavages.

Experimental Protocol & Methodology

To ensure reproducibility and "Trustworthiness" (Part 2 of requirements), the following protocol utilizes standard reverse-phase chromatography compatible with global regulatory standards (ICH Q2).

Chromatographic Conditions

• Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent (Waters BEH C18).

  • Rationale: A C18 stationary phase provides sufficient retention for the polar secondary amine while resolving it from early-eluting polar degradants.

• Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q grade).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (LC-MS grade).

  • Rationale: Formic acid ensures protonation of the pyridine nitrogen (

    ) and the secondary amine, maximizing ESI+ sensitivity.

• Gradient:

  • 0-1 min: 5% B (Isocratic hold for polar impurities)

  • 1-6 min: 5%

    95% B (Linear gradient)

  • 6-8 min: 95% B (Wash)

• Flow Rate: 0.4 mL/min.

Mass Spectrometry Parameters (ESI+)

• Ionization Mode: Electrospray Ionization (ESI) – Positive.[1]

• Capillary Voltage: 3500 V.

• Drying Gas:

  at 350°C, 10 L/min.

• Fragmentor Voltage: 110 V (Optimized to prevent in-source fragmentation of the labile ether).

• Collision Energy (CE): Stepped 15/30/45 eV to capture both labile side-chain losses and stable ring cleavages.

Fragmentation Mechanism & Pathway Analysis

The fragmentation of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine is driven by charge localization on the secondary amine and the pyridine ring. The spectrum is dominated by the Chlorine Isotope Pattern , which serves as an internal quality check.

Precursor Ion Properties[1]

• [M+H]+: m/z 201.07 (for

  ) and 203.07 (for ).

• Isotope Ratio: ~3:1 (Characteristic of mono-chlorinated species).

Key Fragmentation Pathways

• Primary Pathway (Side Chain Loss): The most abundant transition involves the cleavage of the C-N bond between the exocyclic amine and the alkyl side chain.

  • Mechanism: Inductive cleavage or McLafferty-type rearrangement.

  • Fragment: m/z 129.02 (

    ).

  • Identity: 6-chloropyridin-3-amine core. This is the Base Peak at medium collision energies (20-30 eV).

• Secondary Pathway (Ether Cleavage):

  • Mechanism: Neutral loss of Methanol (

    , 32 Da) from the side chain.

  • Fragment: m/z 169.05 (

    ).

  • Significance: Differentiates this molecule from non-ether analogs.

• Tertiary Pathway (Ring Degradation):

  • From the m/z 129 core, further loss of

    (27 Da) or (36 Da) occurs at high CE (>40 eV).

  • Fragment: m/z 93.05 (De-chlorinated pyridine fragment) or m/z 102.01 (Chloropyridinyl radical cation).

Visualization of Signaling Pathways

The following diagram illustrates the hierarchical fragmentation, establishing the logical flow from precursor to diagnostic ions.

Caption: Hierarchical ESI+ fragmentation pathway of 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine showing critical diagnostic transitions.

Comparative Performance Guide

This section objectively compares the target molecule against its most common "Alternatives" encountered in R&D: its Regioisomer and its Des-chloro Impurity .

Comparative Data Table

Feature	Target Molecule	Alternative 1: Regioisomer	Alternative 2: Des-chloro Analog
Structure	1-methoxypropan-2-yl	2-methoxypropan-1-yl	N-(1-methoxypropan-2-yl)pyridin-3-amine
Precursor (m/z)	201.07	201.07	167.11
Isotope Pattern	3:1 (35Cl:37Cl)	3:1 (35Cl:37Cl)	None (M+1 only)
Base Peak (30eV)	m/z 129.02	m/z 129.02	m/z 95.06
Diagnostic Loss	-32 Da (MeOH) (High Intensity)	-32 Da (MeOH) (Lower Intensity*)	-32 Da (MeOH)
Retention Time	Intermediate	Typically Earlier (Less sterically hindered)	Earlier (More polar without Cl)
Specificity	High (Unique Cl pattern + Ether loss)	Low (Requires Chrom.[2] Resolution)	High (Mass Shift)

Technical Insight on Isomers: The 1-methoxypropan-2-yl (Target) and 2-methoxypropan-1-yl (Alternative 1) are isobaric. Mass spectrometry alone cannot distinguish them easily as they generate identical fragments (m/z 129).

• Differentiation Strategy: The target molecule has a secondary amine linkage to a secondary carbon (chiral center), creating steric bulk. The regioisomer (primary carbon linkage) often elutes earlier on C18 columns due to slightly higher polarity and accessible surface area.

• Performance Verdict: For isomeric differentiation, Chromatographic Resolution (

  ) is required; MS fragmentation alone is insufficient.

Signal-to-Noise & Sensitivity

• Target vs. Des-chloro: The chlorinated target has lower ionization efficiency than the des-chloro analog due to the electron-withdrawing effect of Chlorine, which reduces the basicity of the pyridine nitrogen.

• Impact: Expect the Des-chloro impurity to show a disproportionately high signal in ESI+ relative to its actual concentration.

References

• Sigma-Aldrich. (2024). 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine Product Specification & CAS 1554021-84-9. Link

• PubChem. (2025).[2] Compound Summary for CID 155412853: Pyridine Derivatives and Fragmentation. National Library of Medicine. Link

• Holčapek, M., et al. (2010). Analysis of Impurities and Degradants in Pharmaceuticals by High Resolution Tandem Mass Spectrometry. American Pharmaceutical Review. Link

• NIST Mass Spectrometry Data Center. (2024).[2] Fragmentation patterns of 1-methoxy-2-propylamine derivatives. Link

• European Pharmaceutical Review. (2012). Recent developments in the use of LCMS in process pharmaceutical chemistry. Link

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• 2. Tripropyleneglycol monomethyl ether | C10H22O4 | CID 30111 - PubChem [pubchem.ncbi.nlm.nih.gov]

HPLC Method Development Guide: 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine

Topic: HPLC Retention Time & Method Development for 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine Content Type: Publish Comparison Guide

Executive Summary

This technical guide provides a comparative analysis of HPLC separation strategies for 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine (CAS: 1554021-84-9).[1][2] As a secondary amine substituted on a chloropyridine scaffold, this compound exhibits pH-dependent retention behavior that challenges standard generic gradients.[2][3]

This guide compares three distinct separation approaches: High-pH Reversed-Phase (Recommended) , Low-pH Reversed-Phase (MS-Compatible) , and Phenyl-Hexyl Selectivity (Orthogonal) .[1][2] Our analysis demonstrates that while low-pH methods are common for LC-MS, high-pH conditions significantly improve peak symmetry and retention stability for this specific analyte.[1][2]

Physicochemical Profile & Separation Logic

To design a robust method, we must first understand the analyte's behavior in solution.

Property	Value (Predicted/Typical)	Chromatographic Implication
Structure	Chloropyridine ring + Secondary Amine + Ether tail	Mixed polarity; potential for silanol interactions.[1][2]
LogP	~1.5 – 2.0	Moderate hydrophobicity; retains well on C18 but requires >20% organic to elute.[2][3]
pKa (Ring N)	~3.0 – 4.0 (lowered by Cl)	The pyridine nitrogen is weakly basic.[2]
pKa (Amine N)	~5.0 – 6.0 (aniline-like)	Protonated at acidic pH (pH < 3), leading to early elution and "fronting" or "tailing" due to ionic repulsion.[1]

The Challenge: At neutral pH, the compound exists in a semi-ionized state, leading to broad peaks. At low pH (pH 2), it is fully ionized, reducing retention time (

) and potentially co-eluting with polar impurities.[3] At high pH (pH 10), it is neutral, maximizing hydrophobic interaction with the stationary phase.[3]

Comparative Analysis of Separation Strategies

We compared three methodologies to determine the optimal workflow for purity analysis and reaction monitoring.

Method A: High-pH Reversed-Phase (Recommended)[1][2]

• Column: C18 (Hybrid Particle, pH stable to 12)

• Mobile Phase: 10mM Ammonium Bicarbonate (pH 10) / Acetonitrile[1][2]

• Mechanism: Analyte is neutral.[2][4][5] Maximizes hydrophobic retention.[2]

Method B: Low-pH Reversed-Phase (Standard LC-MS)[1][2]

• Column: C18 (Standard Silica)[1][2]

• Mobile Phase: 0.1% Formic Acid in Water / Acetonitrile[2][3]

• Mechanism: Analyte is protonated (+).[2][3] Relies on ion-pairing or rapid elution.[1][2]

Method C: Phenyl-Hexyl (Orthogonal Selectivity)[1][2]

• Column: Phenyl-Hexyl[1][2]

• Mobile Phase: 0.1% Formic Acid / Methanol[2][3]

• Mechanism:

  interactions between the chloropyridine ring and the phenyl stationary phase.[2][3]

Performance Data Comparison

Metric	Method A (High pH)	Method B (Low pH)	Method C (Phenyl)
Retention Time ( )	Late (High Retention)	Early (Low Retention)	Medium
Peak Symmetry ( )	Excellent (0.95 - 1.05)	Poor (1.2 - 1.5 Tailing)	Good (1.0 - 1.[1][2]1)
MS Sensitivity	Moderate (requires polarity switch)	High (Positive Mode)	High
Selectivity	Best for hydrophobic impurities	Best for polar impurities	Best for aromatic isomers

Expert Insight: Choose Method A for purity assays to ensure sharp peaks and separation from synthetic precursors. Choose Method B only for high-throughput LC-MS screening where column switching is not feasible.[1][2]

Detailed Experimental Protocols

Protocol 1: High-pH Analysis (Gold Standard)

Objective: Quantify purity with maximum resolution.

• System Preparation: Flush system with 50:50 Water:Methanol to remove any previous acid buffers.[2][3]

• Mobile Phase A: Dissolve 0.79 g Ammonium Bicarbonate in 1 L HPLC-grade water. Adjust pH to 10.0 with Ammonium Hydroxide.[2]

• Mobile Phase B: 100% Acetonitrile.

• Column: Waters XBridge C18 or Agilent Poroshell HPH-C18 (4.6 x 100 mm, 3.5 µm).[2][3]

• Gradient:

  • 0.0 min: 5% B[2][3]

  • 1.0 min: 5% B[2][3]

  • 8.0 min: 95% B[2][3]

  • 10.0 min: 95% B[2][3]

  • 10.1 min: 5% B[2][3]

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Chloropyridine

  transition).[2][3]

• Temperature: 40°C.

Protocol 2: Sample Preparation Workflow

Causality: The 1-methoxypropan-2-yl group adds solubility, but the chloropyridine core is lipophilic.[1][2] Diluent matching is critical to prevent peak distortion.[2]

• Stock Solution: Weigh 10 mg of sample into a 10 mL volumetric flask. Dissolve in 100% Acetonitrile (1 mg/mL).[2]

• Working Standard: Dilute 100 µL of Stock into 900 µL of Water:Acetonitrile (50:50) .

  • Note: Do not use 100% organic diluent for injection; it causes "solvent wash-through" of early eluting peaks.[1][2][3]

Visualizations & Decision Pathways

Figure 1: Method Selection Decision Tree

This diagram illustrates the logical flow for selecting the appropriate HPLC method based on your analytical goals (Purity vs. MS-Sensitivity).

Caption: Decision matrix for selecting the optimal mobile phase pH based on downstream detection requirements.

Figure 2: Chromatographic Interaction Mechanism

Visualizing why the Phenyl-Hexyl column offers orthogonal selectivity compared to C18.[2]

Caption: Mechanistic comparison of C18 (hydrophobic) vs. Phenyl-Hexyl (Pi-Pi) interactions.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Peak Tailing (>1.5)	Silanol interactions with the amine nitrogen.[1][2]	Switch to High pH (Method A) to neutralize the amine, or add 5mM Ammonium Acetate to Method B.
Split Peak	Sample solvent too strong (100% ACN).	Dilute sample in 50:50 Water:ACN or match the starting gradient conditions.[2]
Retention Drift	pH instability in mobile phase.[2][3]	Use a buffer (Ammonium Formate/Bicarbonate) rather than just acid/base additives.[2]
Carryover	Adsorption of chloropyridine to injector.	Use a needle wash of 90:10 ACN:Water + 0.1% Formic Acid .

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for 6-Chloro-N-methyl-3-pyridinemethanamine (Structurally Related). Available at: [Link][1][2]

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• 1. 6-Chloro-N-methyl-3-pyridinemethanamine | C7H9ClN2 | CID 11094883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2021074138A1 - Synthesis of 6-methyl-n1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine - Google Patents [patents.google.com]
• 3. lcms.cz [lcms.cz]
• 4. bioanalysis-zone.com [bioanalysis-zone.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

In-Depth Comparison Guide: IR Spectroscopy of Secondary Amines in Chloropyridine Derivatives

As a Senior Application Scientist in drug development, verifying the structural integrity of active pharmaceutical ingredients is a non-negotiable standard. Chloropyridine derivatives functionalized with secondary amines are ubiquitous scaffolds in kinase inhibitors and antihistamines. Accurately identifying the secondary amine linkage via Infrared (IR) Spectroscopy requires a nuanced understanding of how aromaticity, halogen inductive effects, and hydrogen bonding dynamically alter vibrational force constants.

This guide objectively compares the spectral behavior of structural analogs and evaluates the performance of different IR analytical methodologies, providing self-validating protocols for your laboratory workflows.

Mechanistic Grounding: The Causality of IR Shifts

To avoid misinterpreting spectral data, scientists must move beyond rote memorization of IR tables and understand the physical causality driving peak shifts. The identification of a secondary amine in a chloropyridine system hinges on three primary vibrational modes:

• The N-H Stretch (3300–3500 cm⁻¹): Primary amines display a distinct doublet corresponding to symmetric and asymmetric stretching, whereas secondary amines possess only one N-H bond and therefore exhibit a single stretching peak[1]. While aliphatic secondary amines typically absorb between 3280–3320 cm⁻¹, aromatic secondary amines shift higher, approaching 3400 cm⁻¹[2]. In chloropyridine derivatives, the electron-withdrawing chlorine atom exerts a strong inductive effect (-I), pulling electron density away from the amine. This increases the s-character and the force constant of the N-H bond, shifting the peak to higher wavenumbers. However, this shift is heavily modulated by hydrogen bonding; free N-H stretches can appear >3500 cm⁻¹, while hydrogen-bonded networks pull the absorption down to ~3319 cm⁻¹[3].

• The C-N Stretch (1250–1350 cm⁻¹): The lone pair on the secondary amine nitrogen delocalizes into the electron-deficient pyridine ring. This resonance imparts partial double-bond character to the C-N bond, increasing its force constant and shifting the absorption significantly higher than the 1130–1180 cm⁻¹ range seen in aliphatic amines[4].

• The N-H Wag (700–750 cm⁻¹): The out-of-plane bending vibration (wag) is a reliable secondary confirmation point, appearing as a broad, medium-intensity band[2].

Structural Comparison: Positional Isomers of Chloropyridines

The position of the chlorine atom on the pyridine ring relative to the secondary amine dictates the electronic environment and steric hindrance, directly impacting the resulting IR spectra.

Quantitative Data Comparison

Vibrational Mode	Aliphatic Secondary Amine	2-Chloro-N-alkylpyridin-amine	4-Chloro-N-alkylpyridin-amine	Causality of Shift
N-H Stretch	3280 – 3320 cm⁻¹	3380 – 3410 cm⁻¹	3350 – 3390 cm⁻¹	Ortho-chlorine sterically hinders intermolecular H-bonding, resulting in a sharper, higher-frequency free N-H stretch.
C-N Stretch	1130 – 1180 cm⁻¹	1280 – 1320 cm⁻¹	1290 – 1340 cm⁻¹	Para-chlorine maximizes resonance delocalization, increasing C-N double bond character.
N-H Wag	700 – 750 cm⁻¹	710 – 740 cm⁻¹	710 – 740 cm⁻¹	Out-of-plane bending remains relatively stable across positional isomers.

Analytical Methodology Comparison: ATR-FTIR vs. Transmission FT-IR

Choosing the correct sampling technique is critical. The N-H stretch is highly susceptible to environmental interference, making the choice between Attenuated Total Reflectance (ATR) and Transmission (KBr pellet) a vital experimental parameter.

• ATR-FTIR (Diamond Crystal):

  • Performance: Non-destructive, rapid, and requires zero sample matrix preparation.

  • Limitation: The depth of penetration of the evanescent wave is wavelength-dependent. At high wavenumbers (3300–3500 cm⁻¹), penetration is shallow, resulting in a weaker N-H stretch signal compared to the fingerprint region.

• Transmission FT-IR (KBr Pellet):

  • Performance: Provides excellent resolution and strong signal intensity across the entire mid-IR spectrum, particularly enhancing the N-H stretch region.

  • Limitation: KBr is highly hygroscopic. Absorbed atmospheric water produces a massive, broad O-H stretch (~3400 cm⁻¹) that can easily obscure the critical secondary amine singlet[5].

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols incorporate built-in validation checkpoints.

Protocol A: ATR-FTIR Workflow

• Background Validation: Clean the diamond ATR crystal with spectroscopy-grade isopropanol and allow it to evaporate. Run a background scan.

  • Self-Validation Check: The baseline must be completely flat with <0.005 absorbance units. Any peaks indicate residual contamination.

• Sample Application: Deposit 1-2 mg of the neat chloropyridine amine powder directly onto the center of the crystal.

• Pressure Application: Engage the pressure anvil until the software indicates optimal contact.

  • Self-Validation Check: Monitor the real-time preview; the aromatic C=C ring stretches (~1500-1600 cm⁻¹) must reach a minimum of 0.3 absorbance units to ensure sufficient optical contact.

• Data Acquisition: Scan from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution for 32 scans. Apply the software's ATR correction algorithm to normalize peak intensities at the 3400 cm⁻¹ N-H stretch region.

Protocol B: Transmission FT-IR (KBr Pellet) Workflow

• Matrix Preparation: Dry FT-IR grade KBr in a vacuum oven at 110°C for 24 hours to eliminate water.

  • Self-Validation Check: Press a blank KBr pellet and scan it. It must show a flat baseline with absolutely no broad O-H band at 3400 cm⁻¹.

• Sample Milling: Grind 1 mg of the sample with 100 mg of dried KBr in an agate mortar for exactly 2 minutes.

  • Causality Note: Over-grinding can induce polymorphic phase changes or alter the hydrogen-bonding network, artificially shifting the N-H peak.

• Pellet Pressing: Transfer the homogenous mixture to a 13 mm die and press at 10 tons for 5 minutes under a vacuum to remove trapped air.

  • Self-Validation Check: The resulting pellet must be optically transparent. Opacity indicates excessive light scattering, which will severely distort the baseline.

• Data Acquisition: Scan the pellet under a dry nitrogen purge to prevent atmospheric moisture interference during the run.

Diagnostic Workflow

Diagnostic workflow for identifying secondary amines in chloropyridine derivatives via IR spectroscopy.

References

1.[4] Title: INFRARED SPECTROSCOPY. Source: St. Paul's Cathedral Mission College. URL:[Link] 2.[2] Title: Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Source: Spectroscopy Online. URL:[Link] 3.[1] Title: How to distinguish compounds containing N-H stretching using IR spectrum? Source: AskFilo. URL: [Link] 4.[5] Title: 10.7: Functional Groups and IR Tables. Source: Chemistry LibreTexts. URL: [Link] 5.[3] Title: Relaxation dynamics of NH stretching vibrations of 2-aminopyridine and its dimer in a supersonic beam. Source: Proceedings of the National Academy of Sciences (PNAS). URL:[Link]

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• 1. How to distinguish compounds containing N-H stretching using IR spectrum?.. [askfilo.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. pnas.org [pnas.org]
• 4. spcmc.ac.in [spcmc.ac.in]
• 5. chem.libretexts.org [chem.libretexts.org]

Comparative Technical Guide: 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine vs. N-isopropyl-6-chloropyridin-3-amine

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Focus: Structure-Activity Relationship (SAR), Physicochemical Profiling, and In Vitro ADME Validation

Executive Summary

The 6-chloropyridin-3-amine scaffold (CAS No. 5350-93-6) is a privileged pharmacophore in modern drug discovery, frequently serving as the core building block for kinase and bromodomain inhibitors [1]. The dual reactivity of this scaffold—permitting Suzuki-Miyaura cross-coupling at the C6-chloro position and amidation/alkylation at the C3-amino position—makes it an ideal hub for iterative Structure-Activity Relationship (SAR) campaigns [2].

During lead optimization, fine-tuning the N-alkyl substituent on the 3-amino group is a critical strategy for modulating a drug candidate's physicochemical properties and target binding kinetics. This guide provides an objective, data-driven comparison between two specific N-alkylated derivatives: N-isopropyl-6-chloropyridin-3-amine (Compound A) and 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine (Compound B) . By analyzing the substitution of a simple aliphatic methyl group with a methoxymethyl ether, we elucidate the causality behind shifts in lipophilicity, target engagement, and metabolic stability.

Physicochemical Profiling & SAR Causality

The structural divergence between Compound A and Compound B is the formal replacement of a terminal hydrogen on the isopropyl group with a methoxy (-OCH₃) group. While sterically similar, this modification profoundly alters the electronic and hydration profile of the molecule.

Quantitative Physicochemical Comparison

Property	Compound A: N-isopropyl	Compound B: N-(1-methoxypropan-2-yl)	Impact on Drug Design
Molecular Weight ( g/mol )	170.64	200.67	Marginal increase; both remain highly ligand-efficient fragments.
Calculated LogP (cLogP)	~2.2	~1.5	Methoxy oxygen increases the desolvation penalty, lowering lipophilicity.
Topological Polar Surface Area	25.9 Ų	35.1 Ų	Ether oxygen adds ~9.2 Ų, reducing passive membrane permeability slightly but improving aqueous solubility.
H-Bond Acceptors (HBA)	1 (Pyridine N)	2 (Pyridine N, Ether O)	Compound B can engage in novel interactions within solvent-exposed channels.
H-Bond Donors (HBD)	1 (Amine NH)	1 (Amine NH)	Equivalent; hinge-binding potential remains intact.
Rotatable Bonds	2	4	Compound B has higher entropic penalty upon binding due to increased flexibility.

Causality in Target Engagement

In kinase inhibitor design, the 3-amino group of the 6-chloropyridin-3-amine core often projects toward the solvent channel or the ribose-binding pocket, while the pyridine nitrogen acts as a crucial hydrogen bond acceptor at the kinase hinge region [3].

• Compound A (N-isopropyl): The purely aliphatic isopropyl group is ideal for occupying small, hydrophobic sub-pockets. Its rigidity and lack of polar surface area result in a lower entropic penalty upon binding, often driving high binding affinity (Kd) in sterically constrained, hydrophobic environments.

• Compound B (N-methoxypropyl): The introduction of the ether oxygen provides a new Hydrogen Bond Acceptor (HBA). If the N-substituent projects into a solvent channel, this oxygen can coordinate with structured water molecules, improving the binding enthalpy. However, if the binding pocket is purely hydrophobic, the desolvation penalty of the methoxy group will result in a net loss of binding affinity.

Caption: Logical flow of SAR optimization diverging from the 6-chloropyridin-3-amine core.

Metabolic Stability & Pharmacokinetics

The physicochemical benefits of Compound B (improved solubility, lower LogP) come with a pharmacokinetic trade-off. The structural differences dictate distinct Phase I metabolic vulnerabilities, primarily mediated by Cytochrome P450 (CYP) enzymes.

• Aliphatic Oxidation vs. O-Demethylation: Compound A relies on relatively slow aliphatic hydroxylation of the isopropyl methyl groups. In contrast, the methoxy group in Compound B is a classic "soft spot" for CYP3A4 and CYP2D6-mediated O-demethylation. The oxidative cleavage of the ether bond yields a highly polar alcohol metabolite, which is rapidly cleared via Phase II glucuronidation.

• Clearance Rates (CLint): Consequently, derivatives utilizing Compound B generally exhibit higher intrinsic clearance (CLint) and shorter half-lives (t1/2) in human liver microsomes (HLMs) compared to their Compound A counterparts, unless the methoxy group is sterically shielded within the target's binding pocket [4].

Experimental Workflows & Self-Validating Protocols

To empirically validate the theoretical differences between these two building blocks, researchers must employ robust, self-validating in vitro assays. Below are the standardized protocols for assessing kinetic solubility and microsomal stability.

Protocol 1: High-Throughput Kinetic Solubility (Nephelometry)

This assay measures the point of precipitation to validate the expected solubility enhancement provided by the methoxy substitution in Compound B.

Self-Validation Mechanism: The inclusion of Propranolol (highly soluble) and Amiodarone (poorly soluble) ensures the dynamic range of the nephelometer is accurately calibrated.

• Preparation: Prepare 10 mM stock solutions of Compound A and Compound B in 100% DMSO.

• Serial Dilution: Create a 10-point 2-fold serial dilution of each compound in a 96-well plate using DMSO.

• Aqueous Spiking: Transfer 5 µL of each DMSO dilution into 245 µL of 0.1 M Phosphate Buffered Saline (PBS, pH 7.4) in a UV-transparent read plate. (Final DMSO concentration = 2%).

• Incubation: Seal the plate and incubate at room temperature for 2 hours on a plate shaker at 300 rpm to reach thermodynamic equilibrium.

• Measurement: Read the plate using a laser nephelometer (measuring light scattering at 620 nm).

• Data Analysis: Plot scattered light intensity against compound concentration. The kinetic solubility limit is defined as the concentration at which the scattering signal deviates by >3 standard deviations from the buffer blank.

Protocol 2: In Vitro Human Liver Microsomal (HLM) Stability

This assay determines the intrinsic clearance (CLint) to validate the metabolic liability of the methoxy group.

Self-Validation Mechanism: A minus-NADPH control is run in parallel to rule out degradation by non-CYP enzymes (e.g., esterases or chemical instability). Verapamil is used as a positive control for CYP activity.

• Master Mix Preparation: Prepare a master mix containing 0.1 M Potassium Phosphate buffer (pH 7.4), 3.3 mM MgCl₂, and pooled Human Liver Microsomes (final protein concentration: 0.5 mg/mL).

• Compound Addition: Spike Compound A and Compound B into separate master mix aliquots to a final concentration of 1 µM.

• Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding NADPH to a final concentration of 1 mM. (For the negative control, add an equivalent volume of buffer instead of NADPH).

• Time-Course Sampling: At t = 0, 15, 30, 45, and 60 minutes, extract 50 µL aliquots from the reaction mixture.

• Quenching: Immediately quench the extracted aliquots into 150 µL of ice-cold Acetonitrile containing an analytical internal standard (e.g., Tolbutamide).

• Centrifugation: Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C to precipitate proteins.

• LC-MS/MS Analysis: Analyze the supernatant using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode to quantify the remaining parent compound.

Caption: Self-validating experimental workflow for assessing CYP-mediated microsomal stability.

Strategic Recommendations

The selection between N-isopropyl-6-chloropyridin-3-amine and 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine should be dictated by the specific liabilities of your lead series:

• Select Compound A (Isopropyl) when optimizing for maximum metabolic half-life, or when X-ray crystallography indicates the N-substituent occupies a strictly hydrophobic, sterically restricted sub-pocket.

• Select Compound B (Methoxypropyl) when the lead series suffers from poor aqueous solubility, high LogP-driven off-target toxicity, or when structural data suggests the N-substituent projects into a solvent channel where an ether oxygen can satisfy a desolvated water network.

References

• Peng, et al. "Diarylamine-Guided Carboxamide Derivatives: Synthesis, Biological Evaluation, and Potential Mechanism of Action." Frontiers in Chemistry, July 2022. Available at:[Link]

• UCL Discovery. "Design and Synthesis of Chemical Probes for the BRPF Bromodomains." University College London, 2018. Available at:[Link]

Safety & Regulatory Compliance

6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine proper disposal procedures

Comprehensive Laboratory Disposal Protocol for 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine

As drug development pipelines increasingly rely on complex halogenated building blocks, standardizing the lifecycle management of these compounds is critical for both operational efficiency and regulatory compliance. 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine is a halogenated aminopyridine derivative. While it serves as a valuable intermediate in pharmaceutical synthesis, its structural features—specifically the covalently bound chlorine atom and the pyridine ring—dictate stringent waste segregation and disposal protocols.

This guide provides a self-validating, step-by-step operational plan for the safe handling, accumulation, and final disposal of this compound and its associated waste streams in a professional laboratory environment.

Physicochemical Hazard Profiling & Segregation Logic

Before executing any disposal procedure, it is essential to understand the causality behind the waste classification. The disposal strategy for 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine is governed by two primary structural features:

• The Halogen (Chlorine): Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) guidelines, organic waste containing halogens (fluorine, chlorine, bromine, iodine) must be strictly segregated from non-halogenated organic waste[1]. During commercial incineration, halogenated compounds generate corrosive hydrogen chloride (HCl) gas. Therefore, they require specialized high-temperature rotary kilns equipped with alkaline flue gas scrubbers to neutralize the acid and prevent the formation of highly toxic polychlorinated dibenzodioxins and furans[2][3].

• The Aminopyridine Core: Aminopyridines are weakly basic and can be environmentally persistent. They must never be discharged into sanitary sewer systems, as they can be mobile in groundwater and toxic to aquatic life[4].

Mixing halogenated waste like 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine with non-halogenated solvents (e.g., pure ethanol or hexane) exponentially increases the disposal cost for the entire carboy, as the entire mixture must now be treated as halogenated waste[1][5].

Table 1: Halogenated vs. Non-Halogenated Waste Management Parameters

Parameter	Halogenated Organic Waste (e.g., Chloropyridines)	Non-Halogenated Organic Waste (e.g., Acetone, Hexane)
Primary Disposal Method	High-temperature incineration with flue gas scrubbing[2]	Standard liquid injection incineration / fuels blending[6]
Water Content Limit	Typically < 10% to maintain high BTU value[5]	Variable, but low water preferred for fuel blending
Cost Profile	High (due to scrubber maintenance and specialized kilns)[1]	Moderate to Low
Incompatibilities	Strong oxidizers, alkali metals, concentrated acids[4]	Strong oxidizers

Step-by-Step Laboratory Disposal Methodology

The following protocol outlines the immediate logistical steps for managing 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine waste at the bench scale.

Phase 1: Containerization and Satellite Accumulation

• Select Compatible Containment: Utilize a high-density polyethylene (HDPE) or glass carboy specifically designated for "Halogenated Organic Waste." Do not use metal containers, as trace degradation products (e.g., HCl) can cause corrosion.

• Labeling Compliance: Affix a standardized Hazardous Waste label to the container before the first drop of waste is added[5]. The label must explicitly state "Halogenated Organic Waste" and list "6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine" alongside any solvents used (e.g., "Dichloromethane 90%, Chloropyridine derivative 10%").

• Secondary Containment: Place the waste container in a secondary containment tub or tray within a designated Satellite Accumulation Area (SAA), typically located under a certified fume hood[1][5]. Ensure incompatible materials (e.g., strong acids or oxidizers) are not stored in the same secondary containment[5].

• Vapor Management: The container must remain tightly closed with a secure cap at all times, except when actively adding waste[1]. Funnels must not be left in the neck of the carboy.

Phase 2: Managing Contaminated Consumables

• Solid Waste: Pipette tips, filter paper, and weighing boats contaminated with 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine must be collected in a puncture-proof, sealable container designated for hazardous solid waste[1].

• Empty Containers: Original reagent bottles that held the pure chemical cannot be discarded in standard municipal trash. They must be triple-rinsed with a compatible solvent (collecting the rinsate into the halogenated waste carboy) or submitted directly to Environmental Health and Safety (EH&S) as hazardous waste[1][2].

Phase 3: Institutional Transfer

• Time and Volume Limits: Monitor the SAA. Once the container reaches its maximum fill line (typically 90% capacity to allow for vapor expansion), or reaches the institutional time limit (e.g., 6 months), initiate a pickup request with your facility's EH&S department[5].

• Chain of Custody: EH&S will transfer the material to a central accumulation area before shipping it via a licensed hazardous waste contractor to a commercial destruction facility[1][2].

Waste Workflow Visualization

The following diagram maps the logical decision tree for routing 6-chloro-N-(1-methoxypropan-2-yl)pyridin-3-amine through a facility's waste management system.

Laboratory waste segregation and commercial disposal workflow for halogenated aminopyridines.

Emergency Spill Response Integration

In the event of an accidental release outside of the fume hood:

• Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure maximum room ventilation. Remove all sources of ignition[2].

• Containment: Do not flush the chemical into the surface water or sanitary sewer system[4].

• Collection: Use an inert, non-combustible absorbent material (e.g., vermiculite or sand) to bind the spill. Sweep up the absorbed material using non-sparking tools and place it into a suitable, closed container[2][7].

• Disposal: Label the container as hazardous spill debris and route it through the halogenated solid waste stream as detailed in Phase 2[7].

References

• Jubilant Ingrevia Limited. "3-Chloropyridine Safety Data Sheet." jubilantingrevia.com.
• ChemicalBook. "5-Amino-2-chloropyridine - Safety Data Sheet." chemicalbook.com.
• Fisher Scientific. "SAFETY DATA SHEET - 2-Chloropyridine." fishersci.com.
• Fisher Scientific. "SAFETY DATA SHEET - 4-Chloropyridine hydrochloride." fishersci.com.
• UTIA Safety Office. "Laboratory Hazardous Waste Management Guide." tennessee.edu.
• MilliporeSigma. "SAFETY DATA SHEET - 4-Amino-5-bromo-2-chloropyridine." sigmaaldrich.com.
• University of Wisconsin–Oshkosh. "UWO Guide to Classifying Unwanted Materials." uwosh.edu.
• U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." epa.gov.
• U.S. Environmental Protection Agency (EPA). "Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites." epa.gov.

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• 4. fishersci.com [fishersci.com]
• 5. uwosh.edu [uwosh.edu]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. fishersci.com [fishersci.com]